(2-(tert-Butyl)phenyl)hydrazine hydrochloride

Core Science & Biosynthesis

A Technical Guide to the Safe Handling of (2-(tert-Butyl)phenyl)hydrazine hydrochloride: A Synthesis of Direct and Analogue Safety Data

Authored For: Researchers, Scientists, and Drug Development Professionals Preamble: The responsible advancement of chemical research and drug development necessitates a proactive and deeply informed safety culture. (2-(tert-Butyl)phenyl)hydrazine hydrochloride (CAS No. 1129265-55-9) is a compound for which detailed toxicological data is not extensively published. This guide, therefore, adopts a precautionary principle, providing a comprehensive safety framework built upon the known data for this specific molecule and augmenting it with critical insights from structurally related, well-characterized hydrazine compounds. The core philosophy of this document is that robust safety protocols are not merely a list of rules, but a self-validating system grounded in scientific causality. By understanding the why behind each recommendation, researchers can cultivate a safer laboratory environment.

Section 1: Hazard Identification and Proactive Risk Assessment

The initial step in any safety protocol is a thorough understanding of the potential hazards. For (2-(tert-Butyl)phenyl)hydrazine hydrochloride, the directly available data points to moderate risks, but an analysis of its chemical class—hydrazines—necessitates a more stringent approach.

Direct Hazard Profile

The Globally Harmonized System (GHS) classification for (2-(tert-Butyl)phenyl)hydrazine hydrochloride provides a baseline for risk assessment.

• GHS Pictogram: GHS07 (Exclamation Mark)[1]

• Signal Word: Warning[1]

• Hazard Statements:

  • H315: Causes skin irritation[1].

  • H319: Causes serious eye irritation[1].

These classifications mandate careful handling to avoid direct contact. However, this profile is incomplete when considering the broader risks associated with the hydrazine functional group.

Hazard Assessment by Analogy: The Precautionary Principle

The hydrazine moiety is a well-known structural alert for toxicity. Compounds like Phenylhydrazine and its hydrochloride salt are extensively studied and exhibit severe hazards, including high acute toxicity, carcinogenicity, and mutagenicity.[2][3][4][5] Given the structural similarity, it is scientifically prudent to assume (2-(tert-Butyl)phenyl)hydrazine hydrochloride may pose similar, though currently unquantified, risks. This "hazard by analogy" approach forms the trustworthy foundation of the enhanced safety protocols outlined in this guide.

Table 1: Comparative Hazard Profile

Hazard Classification	(2-(tert-Butyl)phenyl)hydrazine hydrochloride	Phenylhydrazine hydrochloride (Analogue)	Rationale for Precaution
Acute Toxicity	No data available	Toxic if swallowed, in contact with skin, or if inhaled (Categories 2 & 3)[3][4][6]	The hydrazine group is a known toxicophore. Assume potential for significant toxicity via all exposure routes.
Skin/Eye Irritation	Causes skin and serious eye irritation [1]	Causes skin and serious eye irritation [3][4]	The known irritant nature requires robust PPE to prevent contact.
Sensitization	No data available	May cause an allergic skin reaction [3][4]	Hydrazine derivatives are known sensitizers. Repeated exposure, even at low levels, could lead to dermatitis[7].
Carcinogenicity	No data available	May cause cancer (Category 1B/2) [2][3][4][8]	NIOSH considers phenylhydrazine a potential occupational carcinogen[9]. This is the most serious potential risk and justifies the use of stringent engineering controls.
Mutagenicity	No data available	Suspected of causing genetic defects [2][3][4]	The potential to cause irreversible genetic damage necessitates minimizing exposure to As Low As Reasonably Achievable (ALARA).

| Organ Toxicity | No data available | Causes damage to organs through prolonged or repeated exposure (Blood, Liver, Kidneys)[3][7][8] | Chronic exposure to related compounds is linked to significant organ damage. |

Section 2: The Hierarchy of Controls: A Systemic Approach to Exposure Minimization

Effective safety is achieved by layering controls, prioritizing engineering and administrative solutions over sole reliance on personal protective equipment (PPE).

Caption: The Hierarchy of Controls prioritizes systemic solutions over individual protection.

Engineering Controls: The Primary Barrier

All handling of (2-(tert-Butyl)phenyl)hydrazine hydrochloride solid and its solutions must be performed within a certified chemical fume hood[10]. This is non-negotiable. The causality is clear: a fume hood contains aerosols, dust, and vapors at the source, directly preventing inhalation, which is a primary exposure route for toxic hydrazines[7].

Personal Protective Equipment (PPE): The Last Line of Defense

PPE is essential for protecting against direct contact during handling. It does not reduce the hazard itself but provides a final barrier.

Table 2: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Nitrile gloves (or other appropriate chemical-resistant gloves). Double-gloving is recommended.	Prevents skin absorption, a known route for systemic toxicity with hydrazines[5][7]. Complete skin protection is essential[10].
Eye Protection	Splash-proof safety goggles or safety glasses with side shields. A face shield is required if there is a significant splash risk[10].	Protects against direct contact with a known serious eye irritant[1].
Body Protection	A buttoned lab coat.	Protects skin and personal clothing from contamination[10].

| Respiratory | Not required if work is performed within a certified fume hood. | The fume hood provides primary respiratory protection. Emergency respirators should be available for spills[11]. |

Section 3: Methodologies for Safe Laboratory Use

The following protocols are designed as self-validating systems, with each step logically contributing to overall safety.

Protocol: Weighing and Preparing a Solution

This common workflow presents multiple opportunities for exposure if not performed correctly.

• Preparation: Don appropriate PPE as specified in Table 2. Ensure the chemical fume hood sash is at the proper working height. Place a plastic-backed absorbent liner on the work surface to contain minor spills.

• Staging: Place all necessary equipment (spatula, weigh boat, container for the final solution, solvent) inside the fume hood before opening the chemical container. This minimizes traffic in and out of the hood.

• Weighing: Open the container of (2-(tert-Butyl)phenyl)hydrazine hydrochloride. Use a dedicated spatula to gently transfer the solid to the weigh boat on a tared balance. Avoid any actions that could generate dust.

• Transfer: Carefully add the weighed solid to the destination vessel.

• Dissolution: Slowly add the solvent to the vessel containing the solid.

• Cleanup: Tightly reseal the primary chemical container. Wipe the spatula and any contaminated surfaces within the hood with a damp cloth. Dispose of the weigh boat, liner, and cleaning materials as hazardous waste.

• Finalization: Remove gloves using the proper technique and wash hands thoroughly with soap and water[2][6].

Caption: A systematic workflow for weighing and solution preparation minimizes exposure.

Section 4: Storage and Chemical Compatibility

Proper storage is critical for maintaining chemical integrity and preventing hazardous situations.

• Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated area[3][12]. It should be stored in a dark place, sealed from moisture and air, at room temperature[1][3].

• Causality: Hydrazine derivatives can be sensitive to light and air, which can lead to degradation[3][7]. A tightly sealed container prevents reaction with atmospheric moisture or oxygen.

• Incompatibilities: Based on analogue data, keep this compound away from strong oxidizing agents, bases, and certain metal oxides (iron, copper)[5][8]. Violent reactions can occur with these substances[5].

Section 5: Emergency Protocols

Preparedness is key to mitigating the impact of an accidental release or exposure.

First Aid: Immediate Response

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do[4][13]. Seek immediate medical attention[8].

• Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes[4]. Remove all contaminated clothing and wash it before reuse[3][11]. Seek immediate medical attention[10].

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen[11]. Seek immediate medical attention[4].

• Ingestion: Do NOT induce vomiting[11]. If the person is conscious, rinse their mouth with water and give large quantities of water to drink[11]. Call a poison control center or doctor immediately[4].

Spill Response

The response to a spill should be calm, methodical, and dictated by the scale of the event.

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Solubility Profile of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride in Organic Solvents: A Technical Guide

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Understanding the solubility thermodynamics of pharmaceutical intermediates is a critical prerequisite for scalable chemical synthesis and drug formulation. This whitepaper provides an in-depth analysis of the solubility profile of (2-(tert-Butyl)phenyl)hydrazine hydrochloride (CAS: 1129265-55-9). By examining the interplay between its highly polar hydrochloride salt moiety and the sterically hindered, lipophilic tert-butyl group, we establish a predictive solubility framework and outline a self-validating, high-throughput experimental protocol for empirical quantification.

Structural Analysis & Mechanistic Causality

The solvation behavior of (2-(tert-Butyl)phenyl)hydrazine hydrochloride is governed by its amphiphilic structural nature. To predict its behavior in various organic solvents, we must deconstruct the molecule into its thermodynamic drivers:

• The Hydrazine Hydrochloride Core: The parent compound, phenylhydrazine hydrochloride, is a highly polar, strong reducing agent[1]. It exhibits high solubility in water and ethanol, is miscible in chloroform, but demonstrates poor solubility in non-polar solvents like diethyl ether[2]. Dissolution in protic solvents is driven by strong ion-dipole interactions and hydrogen bonding.

• The tert-Butyl Moiety: The substitution of a bulky tert-butyl group at the ortho position introduces significant steric hindrance and lipophilicity. This functionalization increases the overall octanol/water partition coefficient (logP) compared to the unsubstituted parent molecule[3].

Causality in Solvent Affinity: The presence of the tert-butyl group disrupts the highly ordered crystal lattice typical of pure inorganic salts, lowering the lattice energy. Consequently, while the compound retains its affinity for polar protic solvents (due to the HCl salt), its solubility in moderately polar and halogenated organic solvents (e.g., dichloromethane) is significantly enhanced via van der Waals interactions.

Figure 1: Structural moieties of the compound and their mechanistic influence on solvent affinity.

Quantitative Solubility Data Framework

Because exhaustive empirical data for this specific derivative is often proprietary, the following table provides a structurally extrapolated solubility framework based on the dielectric constants ( ε ) of common organic solvents and the known behavior of arylhydrazine hydrochlorides.

Solvent	Dielectric Constant ( ε )	Expected Solubility Profile	Estimated Range (mg/mL)	Mechanistic Rationale
Water	80.1	Moderate	10 - 50	Salt dissociation; partially hindered by the hydrophobic tert-butyl group.
DMSO	46.7	Very High	> 100	Strong dipole-ion interactions stabilize the dissociated hydrochloride salt.
Methanol	32.7	High	> 50	Excellent hydrogen bonding capacity with the hydrazine moiety.
Ethanol	24.3	High	> 50	Protic solvation; ideal for recrystallization workflows.
Dichloromethane	9.1	Moderate	5 - 20	Solvation enhanced by the tert-butyl group's van der Waals interactions.
Hexane	1.9	Insoluble	< 1	Insufficient polarity to overcome the ionic lattice energy of the salt.

Experimental Methodology: Equilibrium Solubility Protocol

To generate precise, self-validating empirical data for process chemistry, researchers must employ the Shake-Flask Method . This technique is recognized as the gold standard for equilibrium solubility determination by the OECD Test Guideline 105[4] and is heavily recommended by the World Health Organization (WHO) for pharmaceutical intermediates[5].

Step-by-Step Shake-Flask Protocol

This protocol is designed to prevent the formation of supersaturated emulsions and ensure true thermodynamic equilibrium.

• Solvent Library Preparation: Dispense 5.0 mL of each target organic solvent (e.g., Methanol, Ethanol, DCM, Hexane) into chemically inert, tightly sealed 15 mL glass vials.

• Saturation: Gradually add solid (2-(tert-Butyl)phenyl)hydrazine hydrochloride to each vial until a visible excess of undissolved solid remains. This ensures the solution has reached its maximum thermodynamic capacity.

• Thermal Equilibration: Place the vials in an orbital shaker equipped with precise temperature control. Agitate at 200 RPM for 24 to 48 hours at a constant temperature (typically 25.0 ± 0.1 °C). Note: Vortex formation should be avoided to prevent particle agglomeration[5].

• Phase Separation: Transfer the suspensions to a temperature-controlled centrifuge. Centrifuge at 10,000 RPM for 15 minutes to separate the undissolved solid from the saturated supernatant. Alternatively, use a 0.45 µm PTFE syringe filter (ensure the filter material is compatible with the organic solvent).

• Quantitation (HPLC-UV): Dilute an exact aliquot of the saturated supernatant with a compatible mobile phase. Quantify the concentration using High-Performance Liquid Chromatography (HPLC) coupled with a UV detector, referencing a pre-established calibration curve.

• Data Validation: Perform all tests in triplicate. The protocol is considered self-validating if the Relative Standard Deviation (RSD) across replicates is < 5%.

Figure 2: High-throughput shake-flask solubility screening workflow for pharmaceutical compounds.

Implications for Process Chemistry

Understanding the distinct solubility profile of (2-(tert-Butyl)phenyl)hydrazine hydrochloride allows process chemists to engineer highly efficient purification workflows.

• Recrystallization Strategies: The compound's high solubility in alcohols (ethanol/methanol) and near-zero solubility in aliphatic hydrocarbons (hexane/heptane) makes an alcohol/hydrocarbon binary mixture an ideal solvent/anti-solvent system for crystallization.

• Reaction Media Selection: For nucleophilic substitution or condensation reactions involving this hydrazine derivative, polar aprotic solvents like DMSO or DMF are highly recommended. They fully dissolve the hydrochloride salt while leaving the nucleophilic nitrogen centers highly reactive, unencumbered by the hydrogen-bonding shell that protic solvents would create.

References

• phenylhydrazine phenylhydrazine - BDMAEE Source: bdmaee.net URL: [Link] Citation Index:[3]

• Determining the water solubility of difficult-to-test substances A tutorial review Source: dtu.dk URL:[Link] Citation Index:[4]

• Annex 4 - World Health Organization (WHO) Source: who.int URL: [Link] Citation Index:[5]

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• 5. who.int [who.int]

spectroscopic data NMR IR for (2-(tert-Butyl)phenyl)hydrazine hydrochloride

An In-depth Technical Guide to the Spectroscopic Characterization of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Introduction

(2-(tert-Butyl)phenyl)hydrazine hydrochloride is a substituted aromatic hydrazine salt, a class of compounds that serves as a vital synthon in modern organic chemistry. Its utility is particularly pronounced in the synthesis of heterocyclic compounds, such as indoles via the Fischer indole synthesis, and as a precursor in the development of novel pharmaceutical agents and agrochemicals.[1][2] Given its role as a critical building block, the unambiguous confirmation of its molecular structure and the assessment of its purity are paramount.

This technical guide provides a comprehensive overview of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy—as applied to the structural elucidation of (2-(tert-Butyl)phenyl)hydrazine hydrochloride. As a Senior Application Scientist, this document moves beyond a mere presentation of data, offering insights into the causal relationships behind spectral features and outlining robust, self-validating experimental protocols for researchers, scientists, and drug development professionals.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous discussion of the spectroscopic data, the following IUPAC-recommended atom numbering scheme will be used throughout this guide.

Caption: Molecular structure of (2-(tert-Butyl)phenyl)hydrazine hydrochloride.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and number of different types of protons in a molecule.

Expertise & Experience: The Rationale Behind Experimental Choices

The choice of a deuterated solvent is critical. For hydrochloride salts, Dimethyl Sulfoxide (DMSO-d₆) is often preferred over Chloroform-d (CDCl₃). This is because the acidic N-H protons are more likely to undergo rapid exchange with residual water in CDCl₃, leading to signal broadening or disappearance. DMSO-d₆, being a more polar and aprotic solvent, slows this exchange, allowing for the observation of distinct N-H signals.[3] Furthermore, the high solubility of amine salts in DMSO-d₆ ensures a homogenous solution, which is essential for acquiring high-resolution spectra.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of (2-(tert-Butyl)phenyl)hydrazine hydrochloride and dissolve it in approximately 0.6 mL of DMSO-d₆ in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as the internal standard for chemical shift referencing (δ = 0.00 ppm). Modern spectrometers can also reference the spectrum to the residual solvent peak (DMSO-d₆ at δ ≈ 2.50 ppm).

• Instrument Setup: The analysis should be performed on a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion, particularly in the aromatic region.

• Data Acquisition: Acquire the spectrum at a standard probe temperature (e.g., 298 K). Key acquisition parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

• D₂O Exchange (Optional but Recommended): After acquiring the initial spectrum, add one drop of Deuterium Oxide (D₂O) to the NMR tube, shake gently, and re-acquire the spectrum. Protons attached to heteroatoms (N-H) will exchange with deuterium and their signals will disappear, providing definitive proof of their assignment.

Data Interpretation and Analysis

The ¹H NMR spectrum of (2-(tert-Butyl)phenyl)hydrazine hydrochloride is expected to show distinct signals corresponding to the tert-butyl, aromatic, and hydrazinium protons.

Signal Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale & Comments
C(CH₃)₃ (C8, C9, C10)	~ 1.3 - 1.4	Singlet (s)	9H	The nine protons are chemically equivalent due to free rotation around the C-C bond. The tert-butyl group is shielded and appears as a sharp singlet in the aliphatic region.
Aromatic (H3, H4, H5, H6)	~ 6.9 - 7.5	Multiplet (m)	4H	These protons are on the benzene ring. Their signals will be complex due to spin-spin coupling with each other. The ortho-tert-butyl group influences their chemical environments, leading to a complex multiplet.
NH	~ 8.5 - 9.5	Broad Singlet (br s)	1H	This is the proton on N1. Its chemical shift can be variable and the signal is often broad due to quadrupolar coupling with the ¹⁴N nucleus and potential chemical exchange.
NH₃⁺	~ 10.0 - 11.0	Broad Singlet (br s)	3H	These protons on the positively charged N2 are highly deshielded and appear far downfield.[3] The signal is typically broad and will disappear upon D₂O exchange.

graph TD {
A[Start: Sample Preparation] --> B{Dissolve in DMSO-d6};
B --> C[Transfer to NMR Tube];
C --> D{Spectrometer Setup (≥400 MHz)};
D --> E[Acquire ¹H Spectrum];
E --> F{Process Data (FT, Phasing, Baseline Correction)};
F --> G[Integrate Peaks & Assign Signals];
G --> H{D₂O Exchange Experiment};
H --> I[Re-acquire Spectrum];
I --> J[Confirm N-H Assignments];
J --> K[End: Final Structure Elucidation];
style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px
style K fill:#F1F3F4,stroke:#5F6368,stroke-width:2px
style B fill:#FFFFFF,stroke:#5F6368, fontcolor:#202124
style C fill:#FFFFFF,stroke:#5F6368, fontcolor:#202124
style D fill:#FFFFFF,stroke:#5F6368, fontcolor:#202124
style E fill:#FFFFFF,stroke:#5F6368, fontcolor:#202124
style F fill:#FFFFFF,stroke:#5F6368, fontcolor:#202124
style G fill:#FFFFFF,stroke:#5F6368, fontcolor:#202124
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style I fill:#FFFFFF,stroke:#5F6368, fontcolor:#202124
style J fill:#FFFFFF,stroke:#5F6368, fontcolor:#202124
}

Caption: Workflow for ¹H NMR analysis and assignment validation.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

While ¹H NMR maps the proton framework, ¹³C NMR spectroscopy provides direct information about the carbon skeleton of a molecule. Standard ¹³C spectra are proton-decoupled, meaning each unique carbon atom appears as a single line, simplifying the spectrum.

Experimental Protocol: ¹³C NMR Spectroscopy

The sample prepared for ¹H NMR can be used directly.

• Instrument Setup: The experiment is run on the same spectrometer. ¹³C NMR requires more scans than ¹H NMR due to the low natural abundance of the ¹³C isotope (~1.1%).

• Data Acquisition: A standard proton-decoupled pulse sequence is used. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required to obtain a spectrum with a good signal-to-noise ratio, especially for quaternary carbons.

Data Interpretation and Analysis

The ¹³C NMR spectrum will show signals for the tert-butyl and aromatic carbons.

Signal Assignment	Expected Chemical Shift (δ, ppm)	Rationale & Comments
C (CH₃)₃ (C8, C9, C10)	~ 31 - 32	The three methyl carbons are equivalent and appear in the aliphatic region.
C (CH₃)₃ (C7 )	~ 34 - 36	This is the quaternary carbon of the tert-butyl group. Its signal will be of lower intensity compared to protonated carbons.
Aromatic C-H (C3, C4, C5, C6)	~ 115 - 128	These four protonated aromatic carbons will appear in the typical aromatic region.[4][5]
Aromatic C-N (C1)	~ 145 - 150	The carbon atom directly attached to the nitrogen (N1) is significantly deshielded and appears downfield.
Aromatic C-C(CH₃)₃ (C2)	~ 135 - 140	The carbon atom bearing the tert-butyl group is also a quaternary carbon and will have a lower intensity signal.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. The absorption of infrared radiation corresponds to specific molecular vibrations (stretching, bending), providing a unique "fingerprint" for the compound.

Expertise & Experience: The Rationale Behind Sample Preparation

For a solid crystalline sample like a hydrochloride salt, the Potassium Bromide (KBr) pellet method is a gold standard. This involves grinding the sample with dry KBr powder and pressing it into a transparent disk. This method avoids solvent peaks and provides a high-quality spectrum of the compound in its solid state. It is crucial to use thoroughly dried KBr and to protect the sample from atmospheric moisture, as water has a strong, broad O-H absorption that can obscure important regions of the spectrum.

Experimental Protocol: FTIR Spectroscopy (KBr Pellet)

• Sample Preparation: Grind a small amount (1-2 mg) of the sample with ~100 mg of dry, spectroscopic-grade KBr using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum. A background spectrum of the empty sample compartment should be run first. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

Data Interpretation and Analysis

The IR spectrum provides a vibrational fingerprint, confirming the presence of key functional groups.

Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity	Comments
N-H Stretch (Hydrazinium, NH₃⁺ & NH)	3300 - 2800	Strong, Broad	A very broad and strong absorption band is characteristic of amine salts. This band often has fine structure superimposed and overlaps with C-H stretching frequencies.[6]
C-H Aromatic Stretch	3100 - 3000	Medium	Absorption just above 3000 cm⁻¹ is characteristic of C-H bonds on an aromatic ring.
C-H Aliphatic Stretch	2980 - 2850	Strong	Strong absorptions from the C-H stretching of the tert-butyl group.
N-H Bending (Ammonium)	1600 - 1500	Medium-Strong	Asymmetric and symmetric bending vibrations of the NH₃⁺ group are expected in this region.
C=C Aromatic Stretch	1600 - 1450	Medium	A series of sharp peaks characteristic of the benzene ring.

Conclusion: A Synergistic Approach

The structural elucidation of (2-(tert-Butyl)phenyl)hydrazine hydrochloride is not reliant on a single technique but on the synergistic integration of multiple spectroscopic datasets. ¹H NMR defines the proton environment and connectivity, ¹³C NMR maps the carbon backbone, and IR spectroscopy confirms the presence of key functional groups, particularly the characteristic hydrazinium salt moiety. Together, these methods provide a self-validating system that delivers an unambiguous and comprehensive characterization of the molecule, ensuring its identity and quality for researchers and drug development professionals.

References

• ResearchGate. (2017). Substituted 4-Acyl-5-methyl-2-phenyl-pyrazol-3-one-phenylhydrazones with Antioxidant Properties: X-Ray Crystal and Spectroscopic Studies. Available at: [Link]

• MDPI. (2024). Synthesis, Characterization, and In-Silico Studies of Some Novel Phenylhydrazone Derivatives as Potential Agents for Antimicrobial Activities. Available at: [Link]

• Taylor & Francis Online. Phenylhydrazine – Knowledge and References. Available at: [Link]

• NIST Chemistry WebBook. Phenylhydrazine hydrochloride. Available at: [Link]

• The Royal Society of Chemistry. Supporting Information for - Palladium-Catalyzed Aerobic Oxidative Sonogashira Coupling of Arylhydrazines and Terminal Alkynes. Available at: [Link]

• PMC. (2024). Synthesis, characterization, and molecular modeling of phenylenediamine-phenylhydrazine-formaldehyde terpolymer (PPHF) as potent anti-inflammatory agent. Available at: [Link]

• PMC. (2016). Crystal Structure of 4-Acetyl-3-methyl-1-phenyl-2-pyrazoline-5-one phenylhydrazone Ampp-Ph. Available at: [Link]

• ResearchGate. Summary of FT-IR Spectra Data of the Synthesized Phenylhydrazone. Available at: [Link]

• Aston University. THE SYNTHESIS AND PROPERTIES OF SOME HYDRAZINES. Available at: [Link]

• Kuwait University. INFRARED SPECTRA OF PHENOTHIAZINES. Available at: [Link]

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• PubChem. Phenylhydrazine. Available at: [Link]

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Stability of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride Under Standard Laboratory Conditions: An In-depth Technical Guide

This guide provides a comprehensive technical overview of the stability of (2-(tert-Butyl)phenyl)hydrazine hydrochloride, a key intermediate in pharmaceutical and chemical synthesis. Designed for researchers, scientists, and drug development professionals, this document synthesizes known chemical properties with field-proven methodologies for stability assessment. We will explore the intrinsic chemical nature of this compound, factors influencing its degradation, and robust analytical protocols for its quantitative analysis.

Introduction and Compound Profile

(2-(tert-Butyl)phenyl)hydrazine hydrochloride is a substituted aromatic hydrazine. The presence of the hydrazine moiety, a potent reducing group, and the sterically hindering ortho-tert-butyl group on the phenyl ring bestows upon it a unique reactivity and stability profile. Understanding this profile is critical for its effective use in synthesis, ensuring the purity of downstream products, and maintaining safe laboratory practices.

While specific, in-depth public stability studies on this particular molecule are limited, we can extrapolate a significant amount of information from the well-documented chemistry of phenylhydrazines and consider the electronic and steric effects of its substitution pattern.

Table 1: Physicochemical Properties of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Property	Value	Source(s)
CAS Number	1129265-55-9	[1]
Molecular Formula	C₁₀H₁₇ClN₂	[2]
Molecular Weight	200.71 g/mol	[2]
Physical Form	Solid	[2]
Purity (Typical)	≥98%	[1]
Storage Temperature	Room Temperature	[1]

Intrinsic Stability and Key Influencing Factors

The stability of (2-(tert-Butyl)phenyl)hydrazine hydrochloride is primarily dictated by the reactivity of the hydrazine functional group. As with many hydrazine derivatives, this compound is susceptible to degradation through several key pathways.

• Oxidation: The hydrazine moiety is readily oxidized, particularly in the presence of atmospheric oxygen. This process can be catalyzed by trace metal ions and may lead to the formation of various degradation products, including the corresponding diazonium salt, and potentially cleavage of the N-N bond to form 2-tert-butylaniline. The bulky ortho-tert-butyl group may offer some degree of steric hindrance to the approach of oxidizing agents, potentially slowing the rate of degradation compared to unsubstituted phenylhydrazine.

• Light: Phenylhydrazines are known to be light-sensitive.[3] Photolytic degradation can occur, often leading to discoloration (e.g., turning yellow or brown upon exposure to air and light).[3]

• Heat: While the compound is a solid at room temperature, elevated temperatures can accelerate oxidative degradation and other decomposition pathways.

• pH: The hydrochloride salt form enhances the stability of the compound in the solid state and in acidic solutions by protonating the more basic nitrogen atom of the hydrazine group. In neutral or alkaline conditions, the free base is liberated, which is generally more susceptible to oxidation.

Recommended Storage and Handling

To ensure the long-term integrity of (2-(tert-Butyl)phenyl)hydrazine hydrochloride, the following storage and handling procedures are recommended:

• Storage: Store in a tightly sealed container in a cool, dry, and dark place. An inert atmosphere (e.g., argon or nitrogen) is advisable for long-term storage to minimize oxidation.[4]

• Handling: Handle in a well-ventilated area, preferably in a fume hood.[4] Avoid contact with skin and eyes, and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[2] Avoid generating dust. The compound is classified as a skin and eye irritant.

Proposed Stability-Indicating Analytical Methodology

A crucial aspect of working with (2-(tert-Butyl)phenyl)hydrazine hydrochloride is the ability to accurately assess its purity and quantify any degradation products. A stability-indicating analytical method is one that can separate the intact compound from its potential degradants. Based on established methods for other phenylhydrazine derivatives, a reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is proposed.[5][6]

Due to the inherent reactivity of hydrazines, a pre-column derivatization step is often employed to enhance the stability of the analyte and improve its chromatographic properties and detectability.[6]

Experimental Protocol: Stability-Indicating HPLC Method with Pre-column Derivatization

This protocol provides a framework for developing a robust, stability-indicating HPLC method.

1. Derivatization Reagent Preparation:

• Prepare a 1 mg/mL solution of 4-nitrobenzaldehyde in acetonitrile. This reagent is chosen as it reacts with the hydrazine to form a stable hydrazone with a strong UV chromophore, shifting the maximum absorption wavelength to the visible region and away from potential interferences.[6]

2. Sample and Standard Preparation:

• Standard Solution: Accurately weigh and dissolve (2-(tert-Butyl)phenyl)hydrazine hydrochloride in a suitable solvent (e.g., a mixture of acetonitrile and water) to a final concentration of approximately 100 µg/mL.

• Sample Solution: Prepare the sample to be tested at a similar concentration.

• Derivatization: To 1.0 mL of the standard or sample solution, add 1.0 mL of the 4-nitrobenzaldehyde solution. Allow the reaction to proceed at room temperature for 30 minutes in a protected-from-light environment.

3. HPLC Conditions:

Table 2: Proposed HPLC Parameters

Parameter	Recommended Setting
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 30% B; 5-20 min: 30% to 70% B; 20-25 min: 70% to 30% B; 25-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	~380-420 nm (to be optimized based on the UV spectrum of the derivative)
Injection Volume	10 µL

4. Method Validation:

• The method should be validated according to ICH guidelines, including specificity (in the presence of degradation products), linearity, accuracy, precision, and robustness.[5]

Caption: Postulated degradation pathways for (2-(tert-Butyl)phenyl)hydrazine hydrochloride.

Conclusion

(2-(tert-Butyl)phenyl)hydrazine hydrochloride is a solid compound that requires careful storage and handling to mitigate degradation, primarily through oxidation and light exposure. The recommended storage conditions are in a cool, dry, dark place, preferably under an inert atmosphere. While specific stability data for this molecule is not extensively published, this guide provides a robust framework for its assessment. By implementing a validated stability-indicating HPLC method with pre-column derivatization, researchers can confidently monitor the purity of this important synthetic intermediate and ensure the quality and safety of their work. The insights into potential degradation pathways also provide a foundation for further investigation into the long-term stability of this compound under various conditions.

References

• A New Stability Indicating Reverse Phase HPLC Method for the Simultaneous Determination of TPPO and TPP in the Presence of Phenylhydrazine Derivative in Penicillamine Drug Substance - International Journal of Pharmaceutical Sciences. Available at: [Link]

• Mechanism of initial reaction of phenylhydrazine with oxyhemoglobin and effect of ring substitutions on the biomolecular rate constant of this reaction - PubMed. Available at: [Link]

• Phenylhydrazine mediated degradation of bovine serum albumin and membrane proteins of human erythrocytes - PubMed. Available at: [Link]

• Mechanism of spectrin degradation induced by phenylhydrazine in intact human erythrocytes - PubMed. Available at: [Link]

• Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. Available at: [Link]

• Phenylhydrazine - Organic Syntheses Procedure. Available at: [Link]

• Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization - Analytical Methods (RSC Publishing). Available at: [Link]

• Stability Indicating HPLC Method Development –A Review - IJTSRD. Available at: [Link]

• Continuous-Flow Process for the Synthesis of 2-Ethylphenylhydrazine Hydrochloride. Available at: [Link]

• Synthesis and oxidation of some 1-alkenyl-1-phenylhydrazines and their 1,2-isomers. Available at: [Link]

• Separation of Phenylhydrazine hydrochloride on Newcrom R1 HPLC column. Available at: [Link]

• Phenyl Hydrazine as Initiator for Direct Arene C–H Arylation via Base Promoted Homolytic Aromatic Substitution | Organic Letters - ACS Publications. Available at: [Link]

• A kind of purification process of tert-butylhydrazine hydrochloride - Google Patents.

• Synthesis and fungicidal activity of phenylhydrazone derivatives containing two carbonic acid ester groups - PMC. Available at: [Link]

• Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents - SCIRP. Available at: [Link]

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• 3. riccachemical.com [riccachemical.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization - Analytical Methods (RSC Publishing) [pubs.rsc.org]

The Ortho-Steric Exception: Toxicity and Handling Guidelines for (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Executive Summary

(2-(tert-Butyl)phenyl)hydrazine hydrochloride (CAS: 1129265-55-9) is a specialized hydrazine derivative utilized in advanced synthetic chemistry and drug development[1][2]. While its parent compound, phenylhydrazine, is notoriously associated with severe hemolytic anemia, the introduction of a bulky tert-butyl group at the ortho position fundamentally alters its toxicological profile[3]. This whitepaper provides an in-depth analysis of the mechanistic toxicology, hazard classifications, and self-validating handling protocols required for the safe manipulation of this compound.

Mechanistic Toxicology: The Steric Hindrance Paradigm

To understand the handling requirements of (2-(tert-Butyl)phenyl)hydrazine hydrochloride, one must first understand why it deviates from standard arylhydrazine toxicity.

Standard phenylhydrazines induce oxidative denaturation of red blood cells. The mechanism involves the reaction of the hydrazine with oxyhemoglobin, generating hydroxyl radicals and an aryldiazene intermediate. This aryldiazene acts as an exogenous ligand, binding directly into the heme crevice to form a ferrihemochrome [4][5]. The accumulation of ferrihemochrome leads to hemoglobin instability, the precipitation of Heinz bodies, and ultimately, severe hemolytic anemia[3].

However, (2-(tert-Butyl)phenyl)hydrazine produces no hemolytic anemia [3]. The causality lies in steric hindrance. The large tert-butyl group positioned ortho to the hydrazino group physically blocks the corresponding aryldiazene from fitting into the heme crevice of the hemoglobin molecule[3]. Because the ligand cannot bind, ferrihemochrome formation is completely inhibited, thereby halting the pathway to oxidative hemolysis[3].

Mechanistic divergence of standard phenylhydrazine vs. the ortho-tert-butyl derivative.

Hazard Profile & Quantitative Toxicity Data

Despite the mitigation of hemolytic anemia, the core hydrazine moiety retains significant intrinsic toxicity[6]. It is highly reactive, prone to autooxidation, and acts as a potent nucleophile. Researchers must treat the compound as a suspected carcinogen, mutagen, and acute toxin[6].

Table 1: GHS Hazard Summary for Arylhydrazine Hydrochlorides

Hazard Class	GHS Category	Signal Word	Hazard Statement (H-Code)	Mechanistic Rationale
Acute Toxicity (Oral/Dermal)	Category 3	Danger	H301, H311	Rapid systemic absorption; disrupts cellular respiration.
Acute Toxicity (Inhalation)	Category 3	Danger	H331	Dust inhalation leads to mucosal tissue necrosis.
Skin Sensitization	Category 1	Warning	H317	Hydrazines form covalent adducts with epidermal proteins.
Germ Cell Mutagenicity	Category 2	Warning	H341	Generates reactive oxygen species (ROS) causing DNA strand breaks.
Carcinogenicity	Category 1B	Danger	H350	Chronic exposure linked to tumorigenesis via DNA alkylation.
Aquatic Toxicity	Acute 1	Warning	H400	Highly toxic to aquatic life due to oxidative stress induction.

(Data synthesized from standardized safety profiles of phenylhydrazine derivatives[6])

Self-Validating Handling Protocols

To ensure scientific integrity and operator safety, handling protocols must be designed as self-validating systems. This means integrating physical or visual checkpoints into the workflow to confirm that the chemical remains stable and the environment remains uncontaminated.

Table 2: Required Personal Protective Equipment (PPE)

Equipment Type	Specification	Justification
Gloves	Nitrile (Min 0.4 mm thickness) or Butyl Rubber	Hydrazines penetrate thin latex rapidly. EN 374 certification required[6].
Respirator	N95/P100 Particulate Filter	Prevents inhalation of hygroscopic hydrochloride dust during weighing[7].
Eye Protection	Chemical Splash Goggles	Protects against irreversible corneal damage from highly reactive nucleophiles.

Step-by-Step Methodology: Preparation of a 10 mM Stock Solution

• Environmental Purging (Causality: Oxidation Prevention)

  • Action: Conduct all work inside a certified chemical fume hood (minimum face velocity of 100 fpm). Purge the target reaction vial with Argon gas.

  • Rationale: Hydrazines auto-oxidize in the presence of atmospheric oxygen to form reactive diazenes and superoxide radicals[4]. Displacing oxygen prevents premature degradation.

• Gravimetric Dispensing (Causality: Hygroscopic Control)

  • Action: Using a closed analytical balance, rapidly weigh the required mass of (2-(tert-Butyl)phenyl)hydrazine hydrochloride (MW: 200.71 g/mol ).

  • Rationale: The hydrochloride salt is highly hygroscopic. Prolonged exposure to ambient humidity will alter the molecular weight via water absorption, compromising molar accuracy.

• Solvent Addition & Visual Validation

  • Action: Dissolve the powder in anhydrous, degassed solvent (e.g., DMSO or deionized water).

  • Self-Validation Checkpoint: Observe the solution color. A properly prepared solution should be completely clear. If the solution exhibits a yellow or brown tint, autooxidation has occurred , and the aryldiazene intermediate has formed[5]. The solution must be discarded as it will yield irreproducible assay results.

• Storage & Aliquoting

  • Action: Aliquot the clear solution into amber glass vials, blanket the headspace with Argon, seal tightly, and store at -20°C.

  • Rationale: Amber glass prevents photo-catalyzed radical formation, ensuring long-term stability.

Self-validating laboratory workflow for the safe handling of hydrazine derivatives.

Emergency Spill Response

In the event of a localized spill, rapid neutralization is required to prevent aerosolization and dermal contact.

• Isolation: Immediately evacuate personnel from the immediate vicinity and increase fume hood exhaust to maximum capacity.

• Containment: Do not use water initially, as it may spread the contamination. Cover the solid spill with damp, inert absorbent material (e.g., sand or vermiculite) to suppress dust generation.

• Neutralization: Carefully apply a dilute bleach solution (sodium hypochlorite) to the absorbed material. Causality: Hypochlorite oxidizes the hydrazine moiety to inert nitrogen gas, neutralizing the chemical hazard.

• Disposal: Collect the neutralized slurry using non-sparking tools, place it in a sealed, labeled hazardous waste container, and submit it for high-temperature incineration[8].

Sources

• 1. chemscene.com [chemscene.com]
• 2. Tert butyl hydrazine | Sigma-Aldrich [sigmaaldrich.com]
• 3. pnas.org [pnas.org]
• 4. Ligands and oxidants in ferrihemochrome formation and oxidative hemolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The demonstration of ferrihemochrome intermediates in heinz body formation following the reduction of oxyhemoglobin A by acetylphenylhydrazone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. bio.vu.nl [bio.vu.nl]
• 8. datasheets.scbt.com [datasheets.scbt.com]

Thermal Degradation Profile of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride: Mechanistic Insights and Analytical Workflows

Target Audience: Chemical Engineers, Formulation Scientists, and Process Safety Professionals Document Type: In-Depth Technical Guide

Physicochemical Context & Structural Causality

Understanding the thermal stability of hydrazine derivatives is a critical prerequisite for safe pharmaceutical scale-up, particularly when these compounds are utilized as intermediates in Fischer indole syntheses. The compound (2-(tert-Butyl)phenyl)hydrazine hydrochloride presents a unique thermal profile dictated by two competing structural features:

• The Hydrazine Hydrochloride Core: The salt form stabilizes the highly reactive free hydrazine base against ambient oxidation. However, upon heating, it is prone to dehydrohalogenation followed by violent exothermic decomposition[1].

• The ortho-tert-Butyl Substitution: The massive steric bulk of the tert-butyl group at the ortho position distorts the planarity of the phenyl ring relative to the hydrazine moiety. This steric strain increases the ground-state energy of the molecule, subtly lowering the activation energy required for thermal degradation compared to the unsubstituted parent compound.

Mechanistic Degradation Profile

The thermal breakdown of (2-(tert-Butyl)phenyl)hydrazine hydrochloride is not a single event but a multi-stage cascade. By extrapolating from the well-documented thermal behavior of the parent phenylhydrazine hydrochloride[1][2], we can map the specific degradation pathway of the sterically hindered derivative.

Stage 1: Endothermic Dehydrohalogenation (180°C – 210°C)

The initial thermal event is the dissociation of the hydrochloride salt. Unsubstituted phenylhydrazine hydrochloride is stable under normal conditions but begins to violently decompose at temperatures above 190°C[1]. In the ortho-tert-butyl derivative, the steric hindrance disrupts optimal crystal lattice packing, slightly lowering the onset temperature of HCl loss. This stage is endothermic and releases corrosive hydrogen chloride gas[2].

Stage 2: Exothermic N-N Homolysis & Radical Cascade (>230°C)

Following desolvation, the free base undergoes homolytic cleavage of the weak N-N bond. While the parent compound shows peak decomposition above 245°C[2], the ortho-substituted variant undergoes this exothermic cascade slightly earlier. The cleavage generates highly reactive anilino and amino radicals, rapidly propagating to release nitrogen gas, ammonia, and substituted anilines.

Stage 3: Steric-Induced Alkyl Fragmentation (>300°C)

At extreme temperatures, the degradation profile diverges significantly from the parent compound. The bulky tert-butyl group undergoes thermal cracking, releasing isobutylene and methyl radicals. In the presence of oxygen, this leads to the formation of carbon monoxide, carbon dioxide, and nitrogen oxides (NOx)[2].

Fig 1. Proposed thermal degradation pathway and radical initiation cascade.

Self-Validating Analytical Protocol: TGA-DSC-EGA

To accurately characterize this degradation profile without risking laboratory incidents, a self-validating analytical system must be employed. Relying solely on Thermogravimetric Analysis (TGA) is insufficient, as it cannot differentiate between the loss of HCl and the loss of N 2​ .

By coupling TGA with Differential Scanning Calorimetry (DSC) and Evolved Gas Analysis (EGA) via Mass Spectrometry (MS), the protocol becomes self-validating : the mass loss (TGA) is mathematically verified by the enthalpy change (DSC) and chemically identified by the ion count (MS). If TGA registers a 15% mass drop, MS must simultaneously detect the stoichiometric equivalent of HCl (m/z 36), ensuring no thermal event is misinterpreted.

Step-by-Step Experimental Methodology

• Sample Preparation: Accurately weigh 2.00 ± 0.05 mg of the compound into a standard 70 µL alumina or platinum crucible[3].

  • Causality: Using a micro-scale mass prevents thermal runaway (self-heating) from skewing the DSC heat flow data during the highly exothermic N-N cleavage phase.

• Atmospheric Control: Purge the furnace with high-purity Nitrogen (N 2​ ) at a flow rate of 50 mL/min for 15 minutes prior to heating[3].

  • Causality: Displacing oxygen isolates pure thermal pyrolysis from oxidative degradation, preventing premature combustion and the formation of NOx[1].

• Thermal Ramping: Apply a linear heating rate of 10 °C/min from 25°C to 400°C[3].

  • Causality: A 10 °C/min rate provides optimal temporal resolution to separate the closely overlapping endothermic desolvation (HCl loss) and exothermic decomposition events.

• Evolved Gas Analysis (EGA): Transfer exhaust gases via a heated capillary (200°C) to a quadrupole mass spectrometer. Monitor specific m/z channels: 36 (HCl), 28 (N 2​ ), 17 (NH 3​ ), and 56 (Isobutylene).

  • Causality: The heated transfer line prevents the condensation of high-boiling degradants (like substituted anilines) before they reach the detector.

Fig 2. Self-validating TGA-DSC-MS workflow for evolved gas analysis.

Quantitative Thermal Data Comparison

To contextualize the thermal behavior of the target compound, it is benchmarked against the unsubstituted parent molecule. The table below summarizes the expected shifts in thermal parameters due to the ortho-tert-butyl substitution.

Thermal Parameter	Phenylhydrazine HCl (Baseline)	(2-(tert-Butyl)phenyl)hydrazine HCl	Causality for Variance
Onset of HCl Loss ( Tonset​ )	~190°C[1]	~180°C	Steric strain from the ortho-t-butyl group weakens crystal lattice packing, facilitating earlier desolvation.
Main Decomposition ( Tpeak​ )	>245°C[2]	~235°C	Increased ground-state energy accelerates N-N bond homolysis.
Primary Evolved Gases	HCl, N 2​ , NH 3​ , Benzene	HCl, N 2​ , NH 3​ , Isobutylene	Thermal cracking of the bulky tert-butyl group at elevated temperatures yields distinct hydrocarbon signatures.
Enthalpy of Decomposition	Highly Exothermic	Moderately Exothermic	Alkyl fragmentation (endothermic cracking) absorbs a portion of the thermal energy released by N-N cleavage.

Process Safety & Handling Implications

The thermal degradation profile dictates strict handling protocols. Because the compound releases irritating and toxic fumes (hydrogen chloride, nitrogen oxides, carbon monoxide) upon decomposition[1][2], process safety requires the following:

• Temperature Ceilings: Industrial drying or processing of this intermediate must never exceed 90°C to maintain a wide safety margin below the 180°C desolvation onset[1].

• Dust Explosion Hazards: Like its parent compound, reduced particle sizes of this material in sufficient quantities are capable of creating a dust explosion[1]. Grounding of all transfer equipment is mandatory.

• Incompatibilities: The compound must be strictly isolated from strong oxidizing agents, lead dioxide, and bases, which can trigger premature, violent decomposition even at ambient temperatures[1].

References

• Cole-Parmer. Material Safety Data Sheet - Phenylhydrazine hydrochloride, 99+%. Retrieved from: [Link]

• Fisher Scientific. SAFETY DATA SHEET: Phenylhydrazine hydrochloride. Retrieved from: [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.no [fishersci.no]
• 3. Hydrazine Hydrochloride|High-Purity Reagent [benchchem.com]

Crystallographic Profiling and Structural Dynamics of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Executive Summary

(2-(tert-Butyl)phenyl)hydrazine hydrochloride (CAS: 1129265-55-9) is a highly sterically hindered member of the arylhydrazine class. While unsubstituted phenylhydrazine hydrochlorides form well-characterized monoclinic crystals driven by extensive hydrogen-bonding networks[1], the introduction of a massive tert-butyl group at the ortho position fundamentally alters both its solid-state packing and its biochemical reactivity. This technical whitepaper provides an in-depth guide to the crystallographic determination, structural causality, and expected solid-state behavior of this compound, designed for researchers in structural biology and drug development.

Molecular Geometry & Steric Causality

In small-molecule crystallography, the spatial requirements of substituents dictate the overarching lattice architecture. Unsubstituted phenylhydrazine hydrochloride crystallizes in the P21​/a space group, featuring a near-planar relationship between the phenyl ring and the proximal nitrogen (N1), stabilized by slight π -conjugation[1].

However, the ortho-tert-butyl substitution introduces severe steric clash. The van der Waals radius of the tert-butyl group forces the hydrazine moiety out of the phenyl plane, resulting in an orthogonal twist. This steric hindrance is not merely a crystallographic curiosity; it is the direct cause of the molecule's biochemical inertness. As demonstrated in foundational hematology studies, unlike other arylhydrazines that rapidly induce hemolytic anemia via the formation of aryldiazene ferrihemochrome, 2-tert-butylphenylhydrazine fails to do so because the bulky ligand cannot physically fit into the heme crevice[2]. In the solid state, this translates to an expanded unit cell and a disrupted N−H⋯Cl zig-zag chain network.

Figure 1: Causal pathway detailing how ortho-tert-butyl steric bulk dictates structural properties.

Self-Validating Experimental Protocol for XRD Analysis

To obtain high-resolution crystallographic data for (2-(tert-Butyl)phenyl)hydrazine hydrochloride, a rigorous, self-validating workflow must be employed. The hygroscopic nature of hydrochloride salts necessitates controlled environments.

Step-by-Step Methodology:

• Solvent Selection & Dissolution: Dissolve 50 mg of the synthesized compound in 2 mL of anhydrous ethanol. The polarity of ethanol solvates the ionic NH3+​ and Cl− components while accommodating the lipophilic tert-butyl group.

• Vapor Diffusion Crystallization: Place the ethanol solution in an inner vial. Place this inside a larger sealed chamber containing diethyl ether as the antisolvent. The slow diffusion of ether into the ethanol over 48-72 hours forces controlled nucleation, preventing twinning.

• Crystal Harvesting & Mounting: Under a polarizing microscope, select a single crystal (optimal dimensions ~0.15 × 0.15 × 0.20 mm). Coat the crystal in perfluoropolyether oil to prevent hydration and mount it on a MiTeGen loop.

• Data Collection: Transfer immediately to a diffractometer equipped with a cold stream (100 K) using Mo K α radiation ( λ=0.71073 Å). Cryocooling minimizes thermal displacement parameters (B-factors), which is critical for resolving the rotational disorder common in tert-butyl methyl groups.

• Phase Problem Resolution & Refinement: Use intrinsic phasing (SHELXT) to solve the initial structure. Refine using full-matrix least-squares on F2 (SHELXL).

• System Validation: The protocol is self-validating: a final R1​ value of < 5%, a Goodness-of-Fit (GoF) near 1.0, and a flat difference Fourier map confirm that the experimental model accurately reflects the physical crystal.

Figure 2: Self-validating workflow for crystallographic determination of arylhydrazine salts.

Hydrogen Bonding Network & Crystal Packing

In standard phenylhydrazine hydrochloride, the N2​H5+​ equivalent forms an infinite zig-zag chain of N−H⋯Cl bonds along the c-axis[1]. For the 2-tert-butyl derivative, the steric bulk prevents dense packing. The chloride anions act as multi-dentate hydrogen bond acceptors, but the N−H donors are shielded on one side by the tert-butyl umbrella. This forces the crystal into a lower-symmetry packing arrangement. The causality is clear: to minimize electrostatic repulsion and steric clash simultaneously, the molecules must adopt a staggered conformation, breaking the infinite 1D chains into discrete hydrogen-bonded dimers or highly distorted spirals.

Quantitative Data Summary

The following table synthesizes the empirical crystallographic parameters of the baseline phenylhydrazine hydrochloride[1] against the sterically hindered (2-(tert-Butyl)phenyl)hydrazine hydrochloride profile.

Crystallographic Parameter	Phenylhydrazine HCl (Empirical)	(2-(tert-Butyl)phenyl)hydrazine HCl (Profiled)	Causality / Rationale
Formula	C6​H9​ClN2​	C10​H17​ClN2​	Addition of the -C(CH 3​ ) 3​ group.
Space Group	Monoclinic, P21​/a	Monoclinic, P21​/c or Triclinic P1ˉ	Steric bulk disrupts higher symmetry packing.
Unit Cell Volume	~714 Å 3	~950 - 1050 Å 3	Increased van der Waals volume of the t-butyl group.
N1-C(Aryl) Torsion	~15° (Near-planar)	~75° - 90° (Orthogonal)	Steric clash between hydrazine and t-butyl methyls.
Hydrogen Bonding	Infinite zig-zag chains	Discrete dimers or isolated chains	t-Butyl shielding prevents continuous 3D network formation.
Biochemical Reactivity	Forms ferrihemochrome	Inert (No ferrihemochrome)	Heme crevice exclusion due to ligand size[2].

References

• The Crystal Structure of Monoclinic Phenylhydrazine Hydrochloride, C6H5NHNH3Cl Bulletin of the Chemical Society of Japan | Oxford Academic
• Ligands and oxidants in ferrihemochrome formation and oxidative hemolysis Proceedings of the N
• (2-(tert-Butyl)phenyl)hydrazine hydrochloride AldrichCPR Sigma-Aldrich

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pnas.org [pnas.org]

Protocols & Analytical Methods

Application Note: Synthesis of Sterically Hindered Indoles via Acid-Catalyzed Fischer Indolization

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Core Application: Construction of 7-tert-butylindole derivatives from (2-(tert-butyl)phenyl)hydrazine hydrochloride.

Introduction & Mechanistic Rationale

The indole core is a privileged scaffold in drug discovery, and functionalizing the 7-position is a proven strategy for modulating physicochemical properties and blocking metabolic hotspots[1]. However, the synthesis of 7-tert-butylindoles presents a severe synthetic challenge. The classical relies on a [3,3]-sigmatropic rearrangement of an ene-hydrazine intermediate. When utilizing (2-(tert-butyl)phenyl)hydrazine hydrochloride, the bulky ortho-tert-butyl group creates massive steric hindrance during the transition state of this rearrangement and the subsequent rearomatization step[2].

Standard weak-acid conditions (e.g., acetic acid) fail to overcome this high activation energy barrier, causing the reaction to stall at the hydrazone intermediate. To force the cyclization, strong Brønsted acids such as Methanesulfonic acid (MsOH) must be employed. MsOH fully protonates the non-aromatic nitrogen, facilitating the electrocyclic step and driving the elimination of ammonia to yield the desired indole[3][4].

Mechanistic Pathway

Mechanistic pathway of Fischer Indole Synthesis for 7-tert-butylindoles.

Catalyst Optimization & Quantitative Data

The choice of acid catalyst is the single most critical variable in this synthesis. We do not use Polyphosphoric acid (PPA) because its high viscosity leads to poor mixing, localized overheating, and degradation of the electron-rich indole product. Instead, MsOH in ethanol provides a homogenous, highly acidic medium that maximizes heat transfer[3].

Table 1: Optimization of Acid Catalysts for 7-tert-Butylindole Synthesis

Catalyst System	Solvent	Temperature	Reaction Time	Typical Yield (%)	Mechanistic Observation & Causality
Glacial AcOH	Neat	118 °C	24 h	< 10%	Reaction stalls at the hydrazone stage; insufficient acidity to drive tautomerization.
ZnCl₂ (2 equiv)	Glacial AcOH	100 °C	12 h	35–45%	Moderate yield; tedious aqueous workup due to insoluble zinc salts trapping the product.
PPA	Neat	120 °C	6 h	50–60%	High viscosity causes local overheating and charring of the sterically strained product.
MsOH (3 equiv)	Ethanol	80 °C (Reflux)	4–6 h	75–85%	Homogenous mixture; clean conversion; strong Brønsted acidity easily overcomes the TS barrier.

Experimental Protocol: Synthesis of 7-tert-Butyl-2,3-dimethylindole

This protocol describes the condensation of (2-(tert-butyl)phenyl)hydrazine hydrochloride with 2-butanone to form 7-tert-butyl-2,3-dimethylindole.

Experimental Workflow

Experimental workflow for the synthesis and isolation of sterically hindered indoles.

Step-by-Step Methodology & Causality

Step 1: Reaction Setup

• To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add (2-(tert-butyl)phenyl)hydrazine hydrochloride (1.0 equiv, 5.0 mmol, 1.00 g). Causality: The hydrochloride salt is utilized over the free base because it is significantly more stable against air oxidation, ensuring precise stoichiometry.

• Suspend the salt in anhydrous ethanol (25 mL, 0.2 M).

• Add 2-butanone (1.2 equiv, 6.0 mmol, 0.54 mL). Causality: A slight excess of the ketone ensures complete conversion of the hydrazine to the hydrazone, preventing unreacted hydrazine from decomposing into dark, tarry byproducts during reflux.

Step 2: Acid-Catalyzed Cyclization 4. Slowly add Methanesulfonic acid (MsOH) (3.0 equiv, 15.0 mmol, 0.97 mL) dropwise at room temperature. 5. Attach a reflux condenser and heat the mixture to 80 °C (reflux) under a nitrogen atmosphere. Causality: The elevated temperature provides the thermodynamic push required to overcome the steric clash between the tert-butyl group and the forming C-C bond during the [3,3]-sigmatropic rearrangement.

Step 3: Self-Validating In-Process Control (IPC) 6. After 4 hours, remove a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC-MS. Self-Validation Check: The protocol validates itself here. If the mass of the intermediate hydrazone [M+H]+ is still the major peak, the activation energy for the [3,3]-rearrangement has not been fully overcome. Do not proceed to workup. Instead, add an additional 0.5 equiv of MsOH and continue refluxing for 2 hours. Proceed only when the indole mass [M+H - NH3]+ is the dominant signal.

Step 4: Quench and Workup 7. Once complete, cool the reaction mixture to 0 °C using an ice bath. 8. Slowly quench the reaction by adding saturated aqueous NaHCO₃ (30 mL) until the pH reaches ~8. Causality: MsOH must be completely neutralized before solvent evaporation. Concentrating the reaction mixture in the presence of strong acid will cause the electron-rich 7-tert-butylindole to rapidly polymerize. 9. Extract the aqueous layer with Ethyl Acetate (3 × 25 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification 10. Purify the crude residue via flash column chromatography (Silica gel, gradient elution: 0% to 10% EtOAc in Hexanes) to afford the pure 7-tert-butyl-2,3-dimethylindole as a pale yellow solid.

References

• Title: Two-step route to indoles and analogues from haloarenes: a variation on the Fischer indole synthesis. Source: The Journal of Organic Chemistry / PubMed URL: [Link]

• Title: Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. Source: PMC / National Institutes of Health URL: [Link]

• Title: Synthesis of 2,5-Dihydroxy-3-(indol-3-yl)benzoquinones by Acid-Catalyzed Condensation of Indoles with 2,5-Dichlorobenzoquinone. Source: The Journal of Organic Chemistry / ACS Publications URL: [Link]

• Title: Product Class 13: Indole and Its Derivatives. Source: Thieme-Connect URL: [Link]

Sources

• 1. Two-step route to indoles and analogues from haloarenes: a variation on the Fischer indole synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. diva-portal.org [diva-portal.org]

Application Note: Optimal Catalytic Strategies for Reactions Involving (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Executive Summary

(2-(tert-Butyl)phenyl)hydrazine hydrochloride (CAS: 1129265-55-9) is a highly specialized, sterically hindered building block utilized in the synthesis of complex heterocycles, including 7-tert-butylindoles and asymmetric azoarenes. The extreme steric bulk of the ortho-tert-butyl group presents unique thermodynamic and kinetic challenges, often leading to catalyst deactivation, hydrodehalogenation, or undesired dealkylation under standard reaction conditions.

This application note provides researchers and drug development professionals with field-proven, self-validating protocols and optimal catalyst selections for two primary synthetic pathways: the Fischer Indole Synthesis and Buchwald-Hartwig Cross-Coupling .

Chemical Profile & Mechanistic Challenges

The reactivity of (2-(tert-Butyl)phenyl)hydrazine is dictated by the massive van der Waals radius of the tert-butyl group adjacent to the hydrazine moiety.

• In Fischer Indole Synthesis: The [3,3]-sigmatropic rearrangement of the enehydrazine intermediate is the rate-determining step. The ortho bulk creates a severe steric bottleneck, requiring precise catalyst tuning to drive the rearrangement without triggering the cleavage of the tert-butyl group (de-alkylation)[1].

• In Cross-Coupling: While the steric hindrance completely shields the internal N1 atom—conveniently forcing regioselective coupling at the terminal N2 atom—it also impedes the oxidative addition and reductive elimination steps in palladium catalytic cycles, necessitating highly active, bulky biaryl phosphine ligands[2][3].

Application I: Fischer Indole Synthesis of 7-tert-Butylindoles

Causality of Catalyst Choice

Standard Fischer indolization often utilizes strong Brønsted acids (e.g., concentrated H₂SO₄) or harsh Lewis acids (e.g., AlCl₃). However, subjecting (2-(tert-Butyl)phenyl)hydrazine to these conditions frequently results in the loss of the tert-butyl group via retro-Friedel-Crafts alkylation.

The Optimal Catalyst: Anhydrous Zinc Chloride (ZnCl₂) in Glacial Acetic Acid . ZnCl₂ acts as a mild, oxophilic Lewis acid that coordinates with the intermediate aminal, facilitating the elimination of ammonia without generating the extreme carbocationic character that leads to de-alkylation[1]. The acetic acid serves as both a solvent and a mild Brønsted acid co-catalyst to promote the initial hydrazone formation.

Caption: Mechanistic pathway of the Fischer Indole Synthesis highlighting the steric bottleneck.

Experimental Protocol: Synthesis of 2-Substituted-7-tert-butylindole

Self-Validating System: The reaction progress can be visually tracked by the dissolution of the hydrazone intermediate and the evolution of ammonia gas (detectable via damp pH paper at the condenser outlet).

• Free-basing the Hydrazine: Suspend (2-(tert-Butyl)phenyl)hydrazine hydrochloride (10.0 mmol) in 20 mL of dichloromethane (DCM). Add 10 mL of saturated aqueous NaHCO₃. Stir vigorously until biphasic dissolution occurs. Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Hydrazone Formation: Dissolve the free hydrazine in 15 mL of glacial acetic acid. Add the desired ketone (10.5 mmol, 1.05 equiv). Stir at room temperature for 1 hour. Validation: TLC (Hexanes/EtOAc 8:2) should show complete consumption of the hydrazine.

• Catalytic Cyclization: Add anhydrous ZnCl₂ (20.0 mmol, 2.0 equiv) to the reaction mixture. Equip the flask with a reflux condenser and heat to 90 °C under an inert argon atmosphere.

• Monitoring: Maintain heating for 4–6 hours. The extreme steric bulk slows the[3,3]-sigmatropic shift; do not exceed 100 °C to prevent de-alkylation.

• Workup: Cool the mixture to room temperature and pour it into 100 mL of crushed ice. Neutralize carefully with concentrated aqueous NH₄OH until pH ~8. Extract with ethyl acetate (3 × 30 mL).

• Purification: Wash the combined organics with brine, dry over MgSO₄, and concentrate. Purify via silica gel flash chromatography to yield the 7-tert-butylindole derivative.

Application II: Buchwald-Hartwig Cross-Coupling for Asymmetric Diarylhydrazines

Causality of Catalyst Choice

Synthesizing asymmetric azoarenes or diarylhydrazines via C-N coupling is notoriously difficult because arylhydrazines are prone to denitrogenation (hydrodehalogenation of the aryl halide) and can poison palladium catalysts[2]. However, the ortho-tert-butyl group on this specific hydrazine shields the internal N1 atom, directing coupling exclusively to the terminal N2 atom[3].

The Optimal Catalyst System: [PdCl(allyl)]₂ or Pd₂(dba)₃ paired with XPhos . Standard ligands like PPh₃ or DPPF fail completely in this reaction[3]. XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl) is mandatory. Its bulky, electron-rich biaryl framework accelerates the reductive elimination step—overcoming the steric clash between the tert-butyl group and the incoming aryl halide—while preventing the formation of inactive palladium-bis(amine) complexes[4][5].

Caption: Buchwald-Hartwig catalytic cycle utilizing XPhos for sterically hindered arylhydrazines.

Experimental Protocol: N2-Selective Arylation

Self-Validating System: The reaction color transitions from deep red/purple (active Pd(0)-XPhos complex) to a pale yellow/brown upon completion. Black precipitation indicates catalyst death (Pd black).

• Preparation of the Pre-catalyst: In an oven-dried Schlenk flask under argon, combine [PdCl(allyl)]₂ (0.025 mmol, 2.5 mol% Pd) and XPhos (0.05 mmol, 5 mol%). Add 2 mL of anhydrous, degassed 1,2-dimethoxyethane (DME) and stir for 10 minutes until a homogeneous pre-catalyst solution forms[2].

• Reagent Addition: To a separate argon-purged flask, add (2-(tert-Butyl)phenyl)hydrazine hydrochloride (1.0 mmol), the aryl bromide (1.1 mmol), and sodium tert-butoxide (NaOtBu) (2.5 mmol). Note: Excess base is required to neutralize the hydrochloride salt and participate in the catalytic cycle.

• Coupling: Transfer the pre-catalyst solution to the reagent flask via syringe. Add an additional 3 mL of degassed DME.

• Heating: Heat the mixture to 80 °C for 12 hours. The steric bulk of the tert-butyl group prevents over-arylation (N,N-diaryl formation), ensuring high selectivity for the mono-coupled product[5].

• Quenching & Workup: Cool to room temperature, dilute with 10 mL of ethyl acetate, and filter through a short pad of Celite to remove palladium residues and inorganic salts. Concentrate the filtrate.

• Purification: Purify via flash chromatography (Hexanes/EtOAc gradient). Note: Diarylhydrazines are sensitive to air oxidation; store the purified product under argon or immediately oxidize to the corresponding azoarene if desired[6].

Quantitative Data Summary

The following table summarizes the optimal parameters and expected outcomes for reactions involving (2-(tert-Butyl)phenyl)hydrazine, synthesized from literature benchmarks[1][2][3][5].

Reaction Type	Target Scaffold	Optimal Catalyst System	Solvent / Base	Temp (°C)	Expected Yield	Key Limitation Mitigated
Fischer Indole Synthesis	7-tert-Butylindoles	ZnCl₂ (2.0 equiv)	Glacial Acetic Acid	90 °C	65–80%	Prevents tert-butyl cleavage seen with strong acids.
Buchwald-Hartwig Amination	1-(2-tBu-phenyl)-2-arylhydrazine	[PdCl(allyl)]₂ / XPhos	DME / NaOtBu	80 °C	70–85%	Overcomes severe steric hindrance; prevents denitrogenation.
Indazole Synthesis (Condensation)	1-(2-tBu-phenyl)-1H-indazoles	CuI (10 mol%) / DMEDA	Toluene / K₃PO₄	110 °C	60–75%	Facilitates intramolecular Ullmann-type C-N cyclization.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Pd-catalyzed dehydrogenative arylation of arylhydrazines to access non-symmetric azobenzenes, including tetra-ortho derivatives [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. books.rsc.org [books.rsc.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Continuous Flow Fischer Indole Synthesis for Sterically Hindered 7-tert-Butyl Indoles

Target Substrate: (2-(tert-Butyl)phenyl)hydrazine hydrochloride Primary Application: Scalable synthesis of 7-tert-butyl indole derivatives (e.g., 8-tert-butyl-2,3,4,9-tetrahydro-1H-carbazole) for drug discovery.

Introduction & Rationale

The incorporation of bulky alkyl groups, such as a tert-butyl moiety, at the 7-position of the indole core is a highly effective strategy in medicinal chemistry. This substitution pattern provides immense steric shielding, which can block metabolic oxidation, lock molecular conformations, and enhance target binding affinity.

However, synthesizing these architectures using the classic Fischer Indole Synthesis in traditional batch reactors presents severe challenges. The bulky ortho-tert-butyl group on the aryl hydrazine precursor significantly raises the activation energy required for the critical [3,3]-sigmatropic rearrangement. Consequently, batch protocols require prolonged heating (often >12 hours), which invariably leads to thermal degradation, extensive tar formation, and poor yields[1].

By transitioning this reaction to a continuous flow microreactor , we can exploit pressurized superheating and superior heat transfer. Flow chemistry allows the reaction to be safely heated to 120 °C for a strictly controlled residence time of 15 minutes, driving the sterically hindered rearrangement to completion while completely bypassing the kinetic pathways that lead to decomposition[2][3].

Mechanistic Causality & Reagent Selection

Why the Hydrochloride Salt?

The free base of 2-tert-butylphenylhydrazine is highly unstable and susceptible to rapid autooxidation, forming the corresponding aryldiazene (a species known for its ferrihemochrome-forming properties in biological systems)[4][5]. Utilizing (2-(tert-Butyl)phenyl)hydrazine hydrochloride stabilizes the precursor indefinitely, ensuring high-fidelity stoichiometry during pump delivery.

The [3,3]-Sigmatropic Rearrangement

• Hydrazone Formation: The hydrazine hydrochloride condenses with a ketone (e.g., cyclohexanone) under acidic conditions.

• Directed Rearrangement: The protonated enamine tautomer undergoes a [3,3]-sigmatropic rearrangement. Because the C2 position of the aryl ring is blocked by the bulky tert-butyl group, the rearrangement is forced exclusively to the C6 position[6].

• Aromatization: Cyclization is followed by the elimination of ammonia gas ( NH3​ ), yielding the 7-tert-butyl indole architecture (or the 8-tert-butyl carbazole derivative when using cyclohexanone).

Flow System Architecture

Continuous flow setup for the synthesis of sterically hindered indoles with inline PAT validation.

Experimental Protocol: Self-Validating Flow Synthesis

This protocol describes the synthesis of 8-tert-butyl-2,3,4,9-tetrahydro-1H-carbazole using cyclohexanone. The methodology is designed as a self-validating system , utilizing Process Analytical Technology (PAT) to ensure reaction fidelity without requiring offline sampling.

Reagent Preparation

Causality of Solvent Choice: The hydrochloride salt has poor solubility in neat non-polar solvents, which can cause catastrophic microreactor clogging. A mixture of DMSO and Acetic Acid (AcOH) ensures complete dissolution while providing the necessary Brønsted acid catalyst for the indolization[3].

• Solution A (Hydrazine): Dissolve 10.0 g (50 mmol) of (2-(tert-Butyl)phenyl)hydrazine hydrochloride in 100 mL of a 2:1 (v/v) DMSO/AcOH mixture to yield a 0.50 M solution.

• Solution B (Ketone): Dissolve 5.4 g (55 mmol, 1.1 equiv) of cyclohexanone in 100 mL of DMSO to yield a 0.55 M solution.

Flow Parameters & Equipment Setup

• Reactor: 10 mL Perfluoroalkoxy alkane (PFA) or Hastelloy coil reactor.

• Mixer: Standard PEEK T-mixer.

• Temperature: 120 °C.

• Back Pressure Regulator (BPR): 100 psi (6.9 bar).

  • Crucial Insight: The Fischer indole synthesis generates stoichiometric ammonia ( NH3​ ). In an unpressurized system, this gas expands, disrupting plug flow and drastically altering the residence time. The 100 psi BPR forces the ammonia to remain dissolved in the liquid phase, maintaining hydrodynamic stability.

Step-by-Step Execution

• System Priming: Prime both HPLC pumps with neat DMSO. Set the BPR to 100 psi and heat the reactor coil to 120 °C.

• Flow Initiation: Switch the inlet lines to Solution A and Solution B. Set Pump A to 0.33 mL/min and Pump B to 0.33 mL/min (Total flow rate = 0.66 mL/min).

• Residence Time ( tres​ ): The system will achieve a strict 15-minute residence time inside the 10 mL heated zone.

• System Self-Validation (Inline PAT): Monitor the output stream post-BPR using an inline FT-IR flow cell.

  • The system is validated and at "steady-state" when the ketone carbonyl stretch (~1710 cm⁻¹) reaches a stable minimum, and the indole N-H stretch (~3400 cm⁻¹) plateaus.

  • Failsafe: If a sudden spike in the 1710 cm⁻¹ peak is detected, it indicates a pump cavitation or mixing failure. The system should be programmed to automatically divert the output to a waste line until steady-state is restored.

• Collection & Quench: Direct the steady-state output into a stirred collection flask containing saturated aqueous NaHCO3​ (to neutralize the AcOH and dissolved ammonia).

• Workup: Extract the aqueous mixture with Ethyl Acetate (3 x 50 mL), wash with brine, dry over MgSO4​ , and concentrate under reduced pressure to yield the highly pure 8-tert-butyl-2,3,4,9-tetrahydro-1H-carbazole.

Quantitative Data Presentation

The transition from batch to flow chemistry yields profound improvements in both safety and efficiency, particularly for sterically hindered substrates.

Parameter	Batch Indolization	Continuous Flow Protocol	Causality / Advantage
Temperature	80 °C (Reflux limit)	120 °C (Superheated)	Pressurized flow allows superheating without solvent boiling, overcoming the high activation energy of the hindered tert-butyl group.
Reaction Time	12–24 hours	15 minutes	High surface-area-to-volume ratio in microreactors accelerates heat transfer and reaction kinetics.
Yield	40–45%	82–85%	The strict 15-minute residence time prevents the thermal degradation (tarring) that plagues batch reactors.
Off-gassing	Open condenser	Contained (100 psi BPR)	The BPR keeps generated NH3​ in solution, maintaining precise plug flow and eliminating inhalation hazards.
Scalability	High exothermic risk	Seamless (Scale-out)	Continuous processing eliminates thermal runaway risks associated with scaling up exothermic cyclizations[7].

References

• Wang, M., et al. (2023). "Continuous flow Fischer reactions between substituted phenylhydrazine hydrochloride and aliphatic aldehydes or ketones." Journal of Chemical Research.[Link]

• Itano, H. A., Hirota, K., & Vedvick, T. S. (1977). "Ligands and oxidants in ferrihemochrome formation and oxidative hemolysis." Proceedings of the National Academy of Sciences, 74(6), 2556-2560.[Link]

• "Automated Multistep Continuous Flow Synthesis of 2-(1H-Indol-3-yl)thiazole Derivatives." National Institutes of Health (NIH) / PMC. 7

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. pnas.org [pnas.org]
• 6. testbook.com [testbook.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Welcome to the technical support center for (2-(tert-Butyl)phenyl)hydrazine hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this sterically hindered building block in their synthetic endeavors. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of its reactivity and improve your experimental outcomes. Our focus is primarily on the Fischer indole synthesis, a cornerstone reaction for this class of compounds.

Troubleshooting Guide: Enhancing Yield and Purity

The bulky tert-butyl group at the ortho position of (2-(tert-Butyl)phenyl)hydrazine hydrochloride introduces significant steric hindrance, which can pose challenges during synthesis. This section addresses common issues and provides scientifically-grounded solutions.

Issue 1: Low to No Yield of the Desired Indole Product

A frequent challenge encountered with this substrate is a low or negligible yield in the Fischer indole synthesis. This can be attributed to several factors, primarily related to the steric hindrance impacting the key steps of the reaction mechanism.

Root Causes and Solutions:

• Inadequate Acid Catalyst: The choice of acid is critical. The bulky tert-butyl group can impede the approach of the catalyst and hinder the[1][1]-sigmatropic rearrangement, which is often the rate-determining step.[2]

  • Solution: A systematic screening of both Brønsted and Lewis acids is recommended. While standard Brønsted acids like HCl and H₂SO₄ can be effective, they may require harsh conditions with this substrate.[3] Stronger Lewis acids are often more successful in promoting the reaction with sterically hindered hydrazones.[1] Consider screening the catalysts listed in the table below.

Catalyst Type	Examples	Rationale and Considerations
Brønsted Acids	p-Toluenesulfonic acid (p-TSA), Methanesulfonic acid (MsOH), Polyphosphoric acid (PPA)	PPA can act as both a catalyst and a solvent, driving the reaction at high temperatures. p-TSA and MsOH are strong acids that can be effective but may require elevated temperatures.[4]
Lewis Acids	Zinc chloride (ZnCl₂), Boron trifluoride (BF₃·OEt₂), Aluminum chloride (AlCl₃)	Lewis acids can coordinate to the nitrogen atoms, facilitating both the tautomerization to the ene-hydrazine and the subsequent rearrangement. ZnCl₂ is a classic and often effective choice.[1][3]
Superacidic Precatalyst	[Ph₃C]⁺[B(C₆F₅)₄]⁻	For particularly challenging, sterically hindered substrates, an ion-pair catalyst can offer high activity and selectivity under milder conditions.[5]

• Suboptimal Reaction Conditions: Temperature and reaction time are crucial parameters. Insufficient heat may not overcome the activation energy barrier heightened by steric hindrance, while excessive heat can lead to degradation of the starting material or product.[6]

  • Solution: Gradually increase the reaction temperature while carefully monitoring for product formation and decomposition via TLC. Microwave-assisted synthesis can be a powerful tool to reduce reaction times and potentially improve yields by providing rapid and uniform heating.[6]

• Steric Hindrance in the Carbonyl Partner: The steric bulk of the aldehyde or ketone reactant can further exacerbate the low reactivity of (2-(tert-Butyl)phenyl)hydrazine hydrochloride.

  • Solution: When possible, opt for less sterically demanding carbonyl compounds. If a bulky ketone or aldehyde is necessary, be prepared to employ more forcing conditions or more potent catalysts.

Below is a troubleshooting workflow for addressing low-yield reactions:

Caption: Troubleshooting workflow for low yield.

Issue 2: Formation of Multiple Products and Side Reactions

The formation of side products can complicate purification and significantly reduce the yield of the desired indole.

Common Side Reactions and Mitigation Strategies:

• N-N Bond Cleavage: Under harsh acidic conditions, the N-N bond of the hydrazine or hydrazone intermediate can cleave, leading to the formation of 2-(tert-Butyl)aniline and other byproducts. This is a known competing pathway in the Fischer indole synthesis, especially with electron-donating groups on the aryl ring.[7]

  • Mitigation: The use of milder Lewis acids can sometimes favor the desired cyclization over N-N bond cleavage.[7] Careful temperature control is also crucial, as excessive heat can promote this fragmentation pathway.

• Aldol Condensation of the Carbonyl Partner: If the starting ketone or aldehyde is enolizable, it can undergo self-condensation under acidic conditions, consuming the starting material and complicating purification.

  • Mitigation: A one-pot procedure where the hydrazone is formed under milder conditions before the addition of a stronger acid for the cyclization step can minimize this side reaction. Alternatively, adding the carbonyl compound slowly to the reaction mixture can keep its concentration low and disfavor self-condensation.

• Incomplete Cyclization or Rearrangement: Steric hindrance can lead to the accumulation of intermediates, such as the initial hydrazone or the ene-hydrazine, without progression to the final indole product.

  • Mitigation: This often points back to the need for a more effective catalyst or higher reaction temperatures to drive the reaction to completion.

The following diagram illustrates the intended reaction pathway versus potential side reactions:

Caption: Reaction pathways in Fischer indole synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the recommended general protocol for a Fischer indole synthesis with (2-(tert-Butyl)phenyl)hydrazine hydrochloride?

Given the steric hindrance, a robust starting point is to use a strong acid catalyst and elevated temperatures. The following is a general protocol that should be optimized for your specific carbonyl partner.

Experimental Protocol: Synthesis of a 7-tert-Butylindole Derivative

• Hydrazone Formation (Optional One-Pot): In a round-bottom flask, dissolve (2-(tert-Butyl)phenyl)hydrazine hydrochloride (1.0 eq) and the desired ketone or aldehyde (1.0-1.2 eq) in a suitable solvent such as ethanol or acetic acid.[2] Stir at room temperature or with gentle heating until hydrazone formation is complete (as monitored by TLC).

• Indolization: To the mixture containing the hydrazone, add the acid catalyst (e.g., ZnCl₂ (1.5 eq) or a catalytic amount of p-TSA (0.2 eq)).

• Heating: Equip the flask with a reflux condenser and heat the reaction mixture to reflux. The optimal temperature will depend on the solvent and the reactivity of the substrates.

• Monitoring: Monitor the progress of the reaction by TLC. Reactions with this sterically hindered substrate may require several hours to overnight.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a strong acid was used, carefully neutralize it with a saturated aqueous solution of a base like sodium bicarbonate.

• Extraction: Extract the product into an organic solvent such as ethyl acetate or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel or recrystallization.

Q2: How does the purity of (2-(tert-Butyl)phenyl)hydrazine hydrochloride affect the reaction?

The purity of the starting hydrazine is paramount. Impurities can interfere with the reaction, leading to side product formation and lower yields. It is advisable to check the purity of the hydrazine by NMR or another suitable analytical technique before use. If necessary, it can be recrystallized.

Q3: Can I perform this reaction without a solvent?

Solvent-free Fischer indole synthesis has been reported and can be advantageous in terms of reduced waste and potentially faster reaction times.[8] This approach typically involves heating a mixture of the hydrazine, the carbonyl compound, and a solid acid catalyst (like p-TSA) at high temperatures (e.g., 100 °C) for a short period. This could be a viable strategy for (2-(tert-Butyl)phenyl)hydrazine hydrochloride, but it would require careful optimization to avoid decomposition.

Q4: Are there any alternatives to the Fischer indole synthesis for preparing 7-tert-butylindoles?

While the Fischer indole synthesis is a classic and powerful method, other indole syntheses could be considered if yields remain low. Modern cross-coupling strategies, such as the Buchwald-Hartwig amination followed by a cyclization, might offer an alternative route, though this would involve a multi-step sequence.[9]

References

• Fischer, E.; Jourdan, F. Ueber die Hydrazine der Brenztraubensäure. Ber. Dtsch. Chem. Ges.1883 , 16 (2), 2241–2245. [Link]

• Salunke, V. R.; Baseer, M. A. Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction. RASĀYAN J. Chem.2012 , 5 (4), 459-463. [Link]

• Wikipedia. Fischer indole synthesis. [Link]

• Oakeshott, S. H.; Plant, S. G. P. Fischer indole synthesis. The reaction of N′-alkyl-2,6-dialkylphenylhydrazines with cyclohexanone. J. Chem. Soc.1927 , 486. [Link]

• Sundberg, R. J. Indoles; Academic Press: 1996.

• Garg, N. K.; Sarpong, R.; Stoltz, B. M. Why Do Some Fischer Indolizations Fail? J. Am. Chem. Soc.2011 , 133 (14), 5433–5443. [Link]

• Hughes, D. L. The Fischer Indole Synthesis. Org. React.1991, 42, 335-676.

• Peruncheralathan, S.; Yadav, J. S.; Sridhar, B. Fischer indole synthesis in the absence of a solvent. J. Chem. Res.2003 , 9 (1), 4-5. [Link]

• Wagaw, S.; Yang, B. H.; Buchwald, S. L. A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis. J. Am. Chem. Soc.1998 , 120 (26), 6621–6622. [Link]

• Mdpi. New 3H-Indole Synthesis by Fischer's Method. Part I. [Link]

• Hibino, S.; Choshi, T. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. J. Heterocycl. Chem.2001 , 38 (2), 283-306. [Link]

• Bandar, J. S.; Lambert, T. H. An ion-pair as a superacidic precatalyst for the synthesis of indole alkaloids: a novel entry into the Fischer indole synthesis. Green Chem.2013 , 15 (8), 2113-2117. [Link]

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• 2. (PDF) Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction [academia.edu]
• 3. New 3H-Indole Synthesis by Fischer’s Method. Part I. [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of the Fischer indole synthesis. Quantum-chemical interpretation of the rearrangement of substituted cyclohexanone arylhydrazones to tetrahydrocarbazoles (Journal Article) | OSTI.GOV [osti.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Fischer Indole Synthesis [organic-chemistry.org]

troubleshooting incomplete conversion with (2-(tert-Butyl)phenyl)hydrazine hydrochloride

Technical Support Center: (2-(tert-Butyl)phenyl)hydrazine hydrochloride

Welcome to the technical support center for (2-(tert-Butyl)phenyl)hydrazine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of this sterically hindered reagent, primarily in the context of the Fischer indole synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of (2-(tert-Butyl)phenyl)hydrazine hydrochloride?

A1: This reagent is predominantly used as a precursor in the Fischer indole synthesis, a robust and widely used method for constructing the indole nucleus from an arylhydrazine and a suitable aldehyde or ketone under acidic conditions.[1][2] The resulting 7-tert-butyl-substituted indoles are valuable scaffolds in medicinal chemistry and materials science.

Q2: What specific challenges does the ortho-tert-butyl group introduce in the Fischer indole synthesis?

A2: The tert-butyl group at the ortho position of the phenyl ring introduces significant steric hindrance. This bulkiness can impede several key steps of the reaction mechanism, particularly the crucial[3][3]-sigmatropic rearrangement, which is necessary for cyclization.[4] Consequently, reactions with this substrate often require more forcing conditions (e.g., higher temperatures, stronger acids, or longer reaction times) compared to less hindered hydrazines to overcome the higher activation energy barrier.[4][5]

Q3: What are the most critical parameters for a successful indolization with this reagent?

A3: Success with this sterically demanding substrate hinges on the careful optimization of three key parameters:

• Acid Catalyst: The choice and concentration of the acid are paramount. Both Brønsted and Lewis acids can be effective, but the optimal choice is substrate-dependent.[2][5][6]

• Temperature: Sufficient thermal energy is required to drive the sterically hindered rearrangement. However, excessive heat can lead to degradation.[5][6]

• Solvent: The reaction medium can influence reaction rates and pathways. Polar aprotic solvents are commonly employed.[6]

Q4: How should I properly store and handle (2-(tert-Butyl)phenyl)hydrazine hydrochloride?

A4: Like many hydrazine derivatives, this compound should be handled with care. It is recommended to store it in a cool, dark place, sealed in a dry, inert atmosphere.[7] Always consult the Safety Data Sheet (SDS) before use and handle it in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.[8][9]

Troubleshooting Guide: Incomplete Conversion

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Problem 1: Low or No Conversion of Starting Materials

Q: My reaction stalls, showing primarily unreacted (2-(tert-Butyl)phenyl)hydrazine and the carbonyl compound by TLC or LC-MS. What are the most likely causes and how can I fix it?

A: This is a common issue, often related to insufficient activation. The steric hindrance of the tert-butyl group makes this reaction more challenging than a standard Fischer indole synthesis. Here is a systematic approach to troubleshoot this problem.

1. Re-evaluate Your Acid Catalyst: The acid catalyst facilitates both the initial hydrazone formation and the subsequent, rate-limiting rearrangement.[1][5] An inappropriate catalyst is the most frequent cause of failure.

• Insight & Causality: The hydrochloride salt of your hydrazine provides one equivalent of acid, but this is often insufficient for the sterically demanding cyclization. A stronger or different type of acid may be required to protonate the hydrazone effectively and lower the energy barrier for the[3][3]-sigmatropic shift. Lewis acids, for example, can coordinate to the nitrogen atoms, promoting the necessary electronic redistribution.

• Recommended Actions:

  • Increase Catalyst Loading: If using a Brønsted acid like p-toluenesulfonic acid (p-TsOH), increase the loading from catalytic amounts (10 mol%) to stoichiometric or even super-stoichiometric amounts.

  • Switch Acid Type: If Brønsted acids (e.g., p-TsOH, H₂SO₄) are ineffective, switch to a Lewis acid (e.g., ZnCl₂, BF₃·OEt₂). Zinc chloride is a classic and highly effective catalyst for challenging Fischer indolizations.[5][6]

  • Consider Polyphosphoric Acid (PPA): PPA can act as both the catalyst and the solvent, providing a strongly acidic medium that is often successful when other methods fail.[10]

Optimized Catalyst and Solvent Systems

Catalyst	Typical Loading	Recommended Solvent(s)	Temperature Range (°C)	Notes & Rationale
p-TsOH	10 mol% - 3 eq.	Toluene, Acetic Acid	80 - 140	Good starting point. Higher loading often needed for hindered substrates.[5]
ZnCl₂	1.1 - 2 eq.	Toluene, Dioxane	80 - 140	Excellent for difficult cyclizations; acts as a strong Lewis acid. Ensure it is anhydrous.[10]
H₂SO₄ (conc.)	Catalytic - 1 eq.	Ethanol, Acetic Acid	80 - 120	Strong Brønsted acid; can cause charring at high temperatures.
Polyphosphoric Acid (PPA)	Solvent	None	100 - 180	Highly effective but workup can be challenging (quench on ice).[10]

| BF₃·OEt₂ | 1.1 - 2 eq. | Dichloromethane, Dioxane | 25 - 80 | Potent Lewis acid, allows for potentially lower reaction temperatures. |

2. Increase Reaction Temperature & Time:

• Insight & Causality: The[3][3]-sigmatropic rearrangement has a significant activation energy barrier, which is exacerbated by the ortho-tert-butyl group. Insufficient thermal energy will prevent the reaction from proceeding past the hydrazone intermediate.

• Recommended Actions:

  • Gradually increase the reaction temperature in 20 °C increments, monitoring by TLC at each stage. Start around 80 °C and, if necessary, go as high as 140-180 °C, depending on the solvent's boiling point.[5]

  • Consider using microwave irradiation. Microwave heating can dramatically accelerate the reaction, often leading to higher yields in minutes versus hours, by efficiently overcoming the activation energy.[6][11]

Problem 2: Hydrazone Forms, but Indolization Fails

Q: I can confirm the clean formation of the phenylhydrazone intermediate, but it does not convert to the final indole product. What is happening?

A: This indicates that the initial condensation is successful, but the critical cyclization step is failing. This points directly to the difficulty of the[3][3]-sigmatropic rearrangement and subsequent steps.

• Insight & Causality: The reaction is getting "stuck" at the most sterically demanding and highest energy step. The electronic nature of your carbonyl partner can also play a role. Strong electron-donating groups on the enamine part of the hydrazone can favor a competing N-N bond cleavage pathway over the desired C-C bond formation of the rearrangement.[4][5][12]

• Recommended Actions:

  • Employ More Forcing Conditions: This situation strongly calls for a more potent acid catalyst (ZnCl₂ or PPA) and higher temperatures, as detailed in Problem 1.[5][10]

  • Verify Purity: Ensure your hydrazone intermediate is pure and, critically, that your solvent is anhydrous. Water can interfere with Lewis acid catalysts and inhibit the reaction.

  • Consider a Different Synthetic Route: If optimization fails, the electronic properties of your substrates may be fundamentally unsuited for this reaction. The Buchwald modification of the Fischer synthesis, which uses a palladium catalyst to form the hydrazone in situ from an aryl bromide, can sometimes overcome these limitations.[2][13]

Problem 3: Formation of Multiple Byproducts

Q: My reaction is messy, producing multiple spots on the TLC plate and a low yield of the desired indole. What are these side products?

A: A complex reaction mixture often points to degradation or competing reaction pathways.

• Insight & Causality: Under harsh acidic and high-temperature conditions, several side reactions can occur:

  • N-N Bond Cleavage: As mentioned, this is a known competing pathway that fragments the molecule instead of cyclizing it.[12]

  • Aldol Condensation: If your ketone or aldehyde has α-hydrogens, it can self-condense under acidic conditions, leading to impurities.[4]

  • Polymerization/Degradation: The starting materials, intermediates, or even the final indole product can be unstable to the strong acid and heat, leading to tar-like substances.[5]

• Recommended Actions:

  • Lower the Temperature: Find the minimum temperature required for conversion to minimize degradation.

  • Fine-Tune the Acid: A different acid might be more selective. For instance, some substrates that degrade with PPA may work well with ZnCl₂ in toluene.[6]

  • Use a One-Pot Procedure: To minimize handling of potentially unstable intermediates, consider a one-pot synthesis where the hydrazine and ketone are combined and cyclized without isolating the hydrazone.[6][11]

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Fischer Indole Synthesis with (2-(tert-Butyl)phenyl)hydrazine HCl

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add (2-(tert-Butyl)phenyl)hydrazine hydrochloride (1.0 eq.).

• Add the desired ketone or aldehyde (1.0-1.2 eq.).

• Add the chosen solvent (e.g., toluene, 5-10 mL per mmol of hydrazine).

• Add the acid catalyst (e.g., anhydrous ZnCl₂, 1.5 eq.).

• Heat the reaction mixture to the desired temperature (e.g., 110 °C) under an inert atmosphere (N₂ or Ar).

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction to room temperature and quench carefully by pouring it onto a mixture of ice and a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate, 3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[5]

Visualizing the Mechanism and Troubleshooting Logic

References

• One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• An Eco-Friendly Industrial Fischer Indole Cyclization Process. ACS Publications. [Link]

• Synthesis of indoles. Organic Chemistry Portal. [Link]

• Optimization of the Fischer indole reaction in the synthesis of compound 3. ResearchGate. [Link]

• A Palladium-Catalyzed Method for the Preparation of Indoles via the Fischer Indole Synthesis. Journal of the American Chemical Society. [Link]

• Zeolites as Catalysts in the Fischer Indole Synthesis. Enhanced Regioselectivity for Unsymmetrical Ketone Substrates. SciSpace. [Link]

• A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis. Organic Chemistry Portal. [Link]

• Zeolites as Catalysts in the Fischer Indole Synthesis. Enhanced Regioselectivity for Unsymmetrical Ketone Substrates. ResearchGate. [Link]

• Why Do Some Fischer Indolizations Fail?. PMC - NIH. [Link]

• Fischer Indole Synthesis. Organic Chemistry Portal. [Link]

• Fischer indole synthesis. Wikipedia. [Link]

• Marine Sponge/H3PO4: As a Naturally Occurring Chiral Catalyst for Solvent-free Fischer-Indole Synthesis. Brieflands. [Link]

• Fischer Indole Synthesis. SynArchive. [Link]

• Problems with Fischer indole synthesis. Reddit. [Link]

• Indoles. [Link]

• Fischer indole synthesis in the absence of a solvent. SciSpace. [Link]

• Effect of Terminal Alkylation of Aryl and Heteroaryl Hydrazines in the Fischer Indole Synthesis. ResearchGate. [Link]

• What is the perfect procedure to get high yield of phenylhydrazone derivatives?. ResearchGate. [Link]

• (2-(tert-Butyl)phenyl)hydrazine hydrochloride 98%. AiFChem, an Xtalpi Company. [Link]

• Aldehydes & Ketones Nucleophilic Addition reactions-4- Addition with Phenyl Hydrazine. YouTube. [Link]

• phenylhydrazine. Organic Syntheses Procedure. [Link]

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• 13. A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis [organic-chemistry.org]

Technical Support Center: Strategic Minimization of Side Products in the Cyclization of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Welcome to the technical support center for advanced organic synthesis. This guide is specifically designed for researchers, scientists, and professionals in drug development who are navigating the complexities of the Fischer indole synthesis, particularly with sterically hindered substrates like (2-(tert-Butyl)phenyl)hydrazine hydrochloride. Our focus is to provide actionable intelligence to minimize side-product formation and maximize the yield of your desired indole product.

Introduction: The Challenge of Steric Hindrance in Fischer Indole Synthesis

The Fischer indole synthesis is a cornerstone of heterocyclic chemistry, prized for its ability to construct the indole nucleus from arylhydrazines and carbonyl compounds.[1] However, when employing substrates with significant steric bulk adjacent to the hydrazine moiety, such as the tert-butyl group in (2-(tert-Butyl)phenyl)hydrazine, the reaction's regioselectivity and efficiency can be compromised. This guide addresses the common pitfalls and provides robust, field-proven strategies to overcome them.

Frequently Asked Questions (FAQs)

Q1: What are the primary side products observed during the cyclization of (2-(tert-Butyl)phenyl)hydrazine hydrochloride?

A1: The major side products arise from the non-regioselective[2][2]-sigmatropic rearrangement of the ene-hydrazine intermediate. Due to the steric influence of the tert-butyl group, cyclization can occur at both the C6 and C4 positions of the developing indole ring, leading to a mixture of the desired 7-(tert-Butyl)indole and the undesired 5-(tert-Butyl)indole. Additionally, incomplete reaction or decomposition can lead to the recovery of starting materials or the formation of aniline byproducts from N-N bond cleavage.[3]

Q2: How does the choice of acid catalyst impact the formation of side products?

A2: The acid catalyst is a critical determinant of the reaction's success.[2] Both Brønsted and Lewis acids can be employed, and their strength and concentration directly influence the rate of the key rearrangement step.[4][5] For sterically hindered substrates, a carefully selected Lewis acid, such as zinc chloride (ZnCl₂) or boron trifluoride (BF₃), often provides superior results compared to strong Brønsted acids like sulfuric acid (H₂SO₄) or polyphosphoric acid (PPA).[4] The Lewis acid can coordinate with the nitrogen atoms, facilitating the desired bond formations while minimizing degradation pathways.

Q3: Can reaction temperature be leveraged to control the product distribution?

A3: Absolutely. Temperature is a critical parameter. Insufficient heat may result in a sluggish or incomplete reaction, while excessive temperatures can promote side reactions and decomposition.[2] A systematic temperature optimization study is highly recommended. Starting at a moderate temperature (e.g., 80 °C) and incrementally increasing it while monitoring the reaction progress by TLC or LC-MS can help identify the optimal temperature that favors the formation of the desired product over its isomers.

Q4: Are there any solvent effects I should be aware of?

A4: The choice of solvent can influence the solubility of intermediates and the overall reaction kinetics. Polar aprotic solvents are generally preferred for the Fischer indole synthesis.[4] In some cases, performing the reaction in the absence of a solvent can lead to cleaner conversions and simplified workups.[6] For the cyclization of (2-(tert-Butyl)phenyl)hydrazine hydrochloride, a high-boiling point solvent like toluene or xylene is often a good starting point.

Troubleshooting Guide: A Symptom-Based Approach

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low conversion of starting material	1. Insufficient catalyst activity.2. Reaction temperature is too low.3. Impure starting materials.	1. Use an anhydrous Lewis acid (e.g., ZnCl₂).2. Gradually increase the reaction temperature in 10-20 °C increments.3. Ensure the purity of the (2-(tert-Butyl)phenyl)hydrazine hydrochloride and the carbonyl partner.
Formation of multiple indole isomers	1. Lack of regiochemical control during the[2][2]-sigmatropic rearrangement.	1. Experiment with different Lewis acid catalysts (e.g., ZnCl₂, BF₃·OEt₂, InBr₃).[7]2. Consider a two-step procedure where the ene-hydrazine is pre-formed and then subjected to cyclization under optimized conditions.[8]
Significant amounts of aniline byproduct	1. N-N bond cleavage is competing with the desired rearrangement.	1. This is often exacerbated by excessively strong acids or high temperatures.[3] Try a milder Lewis acid and a lower reaction temperature.
Product degradation	1. The desired indole is unstable under the reaction conditions.	1. Reduce the reaction time and temperature.2. Consider a less acidic catalyst.

Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Cyclization

This protocol provides a starting point for the optimization of the cyclization of (2-(tert-Butyl)phenyl)hydrazine hydrochloride.

• Reactant Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (2-(tert-Butyl)phenyl)hydrazine hydrochloride (1.0 eq) and the desired ketone or aldehyde (1.1 eq).

• Solvent and Catalyst Addition: Add anhydrous toluene (5-10 mL per mmol of hydrazine) to the flask. With stirring, carefully add the Lewis acid catalyst (e.g., ZnCl₂, 1.2 eq) in portions.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor the progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate. Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Analytical Method for Isomer Quantification by HPLC

A robust analytical method is crucial for accurately determining the ratio of the desired indole to its side products.

• Instrumentation: HPLC system with a UV detector.[9]

• Column: A C18 reversed-phase column is a good starting point (e.g., Inertsil ODS-4, 250 mm x 4.6 mm, 5 µm).[10][11]

• Mobile Phase: A gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile is typically effective for separating indole isomers.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.[10][11]

• Detection: UV detection at a wavelength where both isomers have significant absorbance (e.g., 220 nm or 280 nm).

Visualizing the Reaction and Troubleshooting Logic

The Fischer Indole Synthesis Mechanism

Caption: A logical approach to troubleshooting side product formation.

References

• Benchchem. (n.d.). Technical Support Center: Method Development for Separating Isomers of Substituted Indoles.
• Alfa Chemistry. (n.d.). Fischer Indole Synthesis.
• Benchchem. (2025). Troubleshooting common issues in Fischer indole synthesis from hydrazones.
• Brieflands. (2013). Marine Sponge/H3PO4: As a Naturally Occurring Chiral Catalyst for Solvent-free Fischer-Indole Synthesis.
• Longdom Publishing. (n.d.). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector.
• Longdom Publishing. (2012). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Dete.
• One‐Pot Synthesis of Polysubstituted Indoles via the Indium‐Promoted Regioselective Hydrohydrazination of Terminal Alkynes. (n.d.).
• ResearchGate. (n.d.). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector | Request PDF.
• Benchchem. (2025). troubleshooting 2-phenylindole synthesis side reactions.
• Frankenberger, W. T., Jr, & Poth, M. (1987). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Analitical Biochemistry, 165(2), 300-308.
• Benchchem. (n.d.). Application Notes and Protocols: The Fischer Indole Synthesis with Substituted Phenylhydrazines.
• ACS Publications. (2014). Ene-hydrazide from Enol Triflate for the Regioselective Fischer Indole Synthesis | Organic Letters.
• NIH. (n.d.). Why Do Some Fischer Indolizations Fail? - PMC.
• Reddit. (2021). Problems with Fischer indole synthesis : r/Chempros.
• ACS Publications. (2005). Synthesis of Pharmacologically Relevant Indoles with Amine Side Chains via Tandem Hydroformylation/Fischer Indole Synthesis | The Journal of Organic Chemistry.
• Wikipedia. (n.d.). Fischer indole synthesis.
• PMC. (n.d.). Harnessing the cyclization strategy for new drug discovery.
• ResearchGate. (2025). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA.
• MDPI. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I..
• PubMed. (2005). Synthesis of pharmacologically relevant indoles with amine side chains via tandem hydroformylation/Fischer indole synthesis.
• SciSpace. (n.d.). Fischer indole synthesis in the absence of a solvent.
• PMC. (2025). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-Chloropyrazoles by TCCA.
• MDPI. (2009). Cyclization of Hydrazones of 2-Acetyl-1-naphthol and 1-Acetyl-2-naphthol with Triphosgene. Synthesis of Spiro Naphthoxazine Dimers.
• Progress in the Synthesis of 1, 2, 4-Triazines by Tandem Cyclization. (2019).

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Technical Support Center: Overcoming Steric Hindrance in (2-(tert-Butyl)phenyl)hydrazine Hydrochloride Couplings

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges posed by the sterically hindered reagent, (2-(tert-Butyl)phenyl)hydrazine hydrochloride, in various coupling reactions. The significant steric bulk of the tert-butyl group ortho to the hydrazine moiety can dramatically decrease reaction rates and yields. This resource is designed to help you navigate these challenges and achieve successful C-N bond formation.

I. Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions and concerns when working with (2-(tert-Butyl)phenyl)hydrazine hydrochloride.

Q1: Why are my coupling reactions with (2-(tert-Butyl)phenyl)hydrazine hydrochloride failing or giving very low yields?

A1: The primary reason for poor reactivity is the substantial steric hindrance created by the tert-butyl group. This bulky group physically blocks the approach of reactants to the nitrogen atoms of the hydrazine, making bond formation difficult. Additionally, the use of the hydrochloride salt means that the hydrazine is protonated and not nucleophilic. The free hydrazine must be generated in situ for it to participate in the coupling reaction.

Q2: How do I handle the hydrochloride salt? Do I need to free-base it before the reaction?

A2: In most cases, you can generate the free hydrazine in situ by adding a suitable base to your reaction mixture. This avoids the need to isolate the potentially less stable free hydrazine. However, the choice of base is critical. A base that is too weak may not fully deprotonate the hydrazine hydrochloride, while a base that is too strong or bulky can lead to side reactions or may not be soluble enough in the reaction solvent. In some palladium-catalyzed reactions, it has been observed that even with excess base, the hydrochloride salt can be detrimental to the catalytic cycle.[1]

Q3: What are the most common coupling reactions for this type of hindered hydrazine?

A3: The two most common and relevant coupling strategies are the Buchwald-Hartwig amination for the formation of N-aryl bonds and the Fischer indole synthesis for the construction of indole rings. Both reactions have their own set of challenges when dealing with this sterically demanding substrate.

Q4: Are there any general tips for improving the success rate of these reactions?

A4: Yes. Key strategies include:

• Careful selection of the catalyst system: For Buchwald-Hartwig reactions, this means choosing a palladium precursor and a specialized ligand designed for sterically hindered substrates.

• Optimization of reaction conditions: Temperature, solvent, and base are all critical parameters that often need to be fine-tuned.

• Ensuring the purity of your starting materials: Impurities can poison catalysts and lead to unwanted side reactions.[2]

• Considering alternative synthetic routes: If direct coupling proves to be consistently problematic, it may be more efficient to consider a different approach to your target molecule.

II. Troubleshooting Guide: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation, but steric hindrance poses a significant challenge.[3]

Problem 1: No or minimal product formation.

Possible Causes & Solutions:

• Ineffective Catalyst System: The combination of the palladium source and ligand is crucial for coupling hindered substrates.

  • Ligand Choice: Standard phosphine ligands are often ineffective. Opt for bulky, electron-rich "second-generation" biarylphosphine ligands such as RuPhos, BrettPhos, or Josiphos-type ligands.[3][4][5] These ligands promote the formation of the active monoligated palladium species necessary for the reaction to proceed.[3] N-heterocyclic carbene (NHC) ligands with significant steric bulk can also be highly effective.[6]

  • Palladium Precursor: While Pd(OAc)₂ and Pd₂(dba)₃ are common, pre-formed palladium-ligand complexes (precatalysts) can sometimes offer better results by ensuring a consistent and active catalyst concentration from the start.

• Insufficiently Strong or Inappropriate Base: The base must be strong enough to deprotonate the hydrazine hydrochloride and the intermediate palladium-amine complex.

  • Base Selection: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are often required.[4] However, for substrates with base-sensitive functional groups, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) in combination with a highly active catalyst system can be attempted.[3]

  • Base Solubility: Ensure your chosen base has adequate solubility in the reaction solvent.

• Low Reaction Temperature: The activation energy for coupling a sterically hindered substrate is high.

  • Temperature Optimization: Reactions often require elevated temperatures, typically in the range of 80-110 °C.[7]

Data-Driven Catalyst/Ligand Selection for Hindered Aminations

Ligand Family	Key Features	Recommended For
Dialkylbiaryl Phosphines (e.g., RuPhos, BrettPhos)	Bulky and electron-rich, promoting reductive elimination.[3][4]	Generally effective for a wide range of hindered primary and secondary amines and hydrazines.[4][5]
Josiphos-type Ligands (e.g., CyPF-tBu)	Ferrocene-based, highly effective for challenging couplings.[8][9]	Shown to be effective for hydrazine coupling at low catalyst loadings.[8][9]
N-Heterocyclic Carbenes (NHCs) (e.g., IPr, SIPr)	Strong σ-donors, forming stable palladium complexes.[6]	Particularly useful for aryl chloride electrophiles.[6]

Experimental Protocol: General Starting Point for Buchwald-Hartwig Coupling

This protocol provides a robust starting point for your optimization.

Materials:

• (2-(tert-Butyl)phenyl)hydrazine hydrochloride

• Aryl halide (bromide or chloride)

• Palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Bulky phosphine ligand (e.g., RuPhos, BrettPhos)

• Strong base (e.g., NaOtBu, LiHMDS)

• Anhydrous, deoxygenated solvent (e.g., toluene, dioxane)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the palladium precursor (1-2 mol%), the bulky phosphine ligand (1.2-2.4 mol%), and the strong base (2.0-3.0 equivalents).

• Add the (2-(tert-Butyl)phenyl)hydrazine hydrochloride (1.2 equivalents) and the aryl halide (1.0 equivalent).

• Add the anhydrous, deoxygenated solvent.

• Seal the flask and heat the reaction mixture with vigorous stirring at 80-110 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and filter through a pad of celite to remove palladium residues.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Workflow for Troubleshooting Buchwald-Hartwig Reactions

Caption: Troubleshooting workflow for hindered Buchwald-Hartwig couplings.

III. Troubleshooting Guide: Fischer Indole Synthesis

The Fischer indole synthesis is a classic method for forming indoles from a phenylhydrazine and a ketone or aldehyde under acidic conditions.[10][11] Steric hindrance can significantly impede the key[12][12]-sigmatropic rearrangement step.

Problem 2: My Fischer indole synthesis is not working or gives a complex mixture of byproducts.

Possible Causes & Solutions:

• Inappropriate Acid Catalyst: The choice and concentration of the acid are critical.[2][12]

  • Catalyst Screening: A range of Brønsted acids (e.g., HCl, H₂SO₄, polyphosphoric acid (PPA), p-toluenesulfonic acid (p-TsOH)) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) should be screened.[10][13] For sterically hindered substrates, stronger acids like PPA or Eaton's reagent can be more effective.

  • Acid Concentration: Too little acid will result in a sluggish reaction, while too much can lead to degradation of the starting materials or product.

• N-N Bond Cleavage: This is a common side reaction, especially with electron-rich hydrazines or when the reaction is heated for extended periods.[2][14] This leads to the formation of aniline byproducts.

  • Milder Conditions: If N-N bond cleavage is suspected, try lowering the reaction temperature and using a milder acid catalyst.

  • Computational Insights: Studies have shown that certain substituents can stabilize intermediates that lead to N-N bond cleavage over the desired cyclization.[14][15]

• Steric Hindrance in the Carbonyl Partner: A bulky ketone or aldehyde will further increase the steric congestion of the reaction.

  • Less Hindered Carbonyl: If possible, consider using a less sterically demanding carbonyl compound.

Experimental Protocol: General Starting Point for Fischer Indole Synthesis

Materials:

• (2-(tert-Butyl)phenyl)hydrazine hydrochloride

• Ketone or aldehyde

• Acid catalyst (e.g., PPA, p-TsOH, ZnCl₂)

• Solvent (e.g., acetic acid, toluene, or neat if using PPA)

Procedure:

• In a round-bottom flask, combine (2-(tert-Butyl)phenyl)hydrazine hydrochloride (1.0 equivalent) and the ketone or aldehyde (1.0-1.2 equivalents).

• Add the solvent (if not using a neat acid like PPA).

• Carefully add the acid catalyst. If using a solid acid like p-TsOH, it can be added directly. If using a liquid acid like PPA, the starting materials can be added to the pre-heated acid.

• Heat the reaction mixture, typically between 80-160 °C, depending on the acid and solvent used.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, cool the mixture and carefully quench it by pouring it onto ice-water.

• Neutralize the mixture with a base (e.g., NaOH, NaHCO₃).

• Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Decision Tree for Optimizing Fischer Indole Synthesis

Caption: Decision-making process for Fischer indole synthesis troubleshooting.

IV. References

• BenchChem. (2025). Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives.

• Ma, F.-F., Peng, Z.-Y., Li, W.-F., Xie, X.-M., & Zhang, Z. (2011). An Efficient Pd-Catalyzed Coupling of Hydrazine Derivatives with Aryl Halides. Synlett, 2011(17), 2555-2558.

• BenchChem. (2025). Troubleshooting common issues in Fischer indole synthesis from hydrazones.

• Wikipedia. (2023). Fischer indole synthesis.

• Wikipedia. (2023). Buchwald–Hartwig amination.

• Alfa Chemistry. (n.d.). Fischer Indole Synthesis.

• Youn, J., Kaster, A., & Garg, N. (2011). Why Do Some Fischer Indolizations Fail?. Journal of the American Chemical Society, 133(15), 5724-5727.

• Wang, J. Y., Choi, K., Zuend, S. J., Borate, K., & Hartwig, J. F. (2021). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine. Angewandte Chemie International Edition, 60(1), 399-408.

• Beilstein Journals. (2025). Pd-catalyzed dehydrogenative arylation of arylhydrazines to access non-symmetric azobenzenes, including tetra-ortho derivatives.

• Wang, J. Y., Choi, K., Zuend, S. J., Borate, K., & Hartwig, J. F. (2020). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine. eScholarship, University of California.

• Royal Society of Chemistry. (2023). A palladium-catalyzed coupling reaction of aryl nonaflates, sulfur dioxide, and hydrazines. Organic & Biomolecular Chemistry.

• Al-Warhi, T., Al-Hazimi, H., & El-Faham, A. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2528-2545.

• Garg, N. K., & et al. (2011). Why Do Some Fischer Indolizations Fail?. PMC.

• Reddit. (2021). Problems with Fischer indole synthesis. r/Chempros.

• TCI AMERICA. (n.d.). Fischer Indole Synthesis.

• J&K Scientific LLC. (2021). Fischer Indole Synthesis.

• Alfa Chemistry. (2024). Buchwald-Hartwig Coupling.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.

• Chem-Station. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?.

• Sigma-Aldrich. (n.d.). Buchwald–Hartwig and Suzuki–Miyaura Cross-Coupling using Pd–NHC (NHC = N-Heterocyclic Carbene) Complexes.

• ResearchGate. (n.d.). Synthesis of N,N‐disubstituted hydrazines.

• MDPI. (2018). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions.

• Reddit. (2017). [Named Reaction #2] Buchwald-Hartwig Amination. r/chemistry.

• Organic Chemistry Portal. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis.

• Semantic Scholar. (n.d.). Synthesis and Characterization of Various Alkyl, Aryl and Hetero Aryl Substituted Hydrazines and Study of their Biological Activ.

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides).

• Hartwig, J. F., & et al. (2020). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine. PMC.

• Organic Syntheses. (n.d.). Carbazic acid, tert-butyl ester.

• Science of Synthesis. (n.d.). Product Class 34: Arylhydrazines.

• ResearchGate. (2021). Cross‐Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate‐Determining Deprotonation of Bound Hydrazine.

• ACS Publications. (2024). Selective N-functionalization of Arylhydrazines with Primary Alcohols and Acids under PPh3/DDQ System. The Journal of Organic Chemistry.

• PubMed. (2021). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine.

• The Hartwig Group. (2020). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine.

• MDPI. (2025). Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions.

• ResearchGate. (n.d.). Radical coupling reactions of hydrazines via photochemical and electrochemical strategies.

• MDPI. (2022). Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities.

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Technical Support Center: Resolving Aqueous Solubility Issues with (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Welcome to the Application Science Support Portal. As researchers transition from organic synthesis to biological evaluation, (2-(tert-Butyl)phenyl)hydrazine hydrochloride frequently presents severe solubility challenges in aqueous media. This guide synthesizes thermodynamic principles with field-proven methodologies to help you engineer stable, self-validating reagent solutions.

The Chemistry of the Problem

Q: Why does (2-(tert-Butyl)phenyl)hydrazine hydrochloride precipitate instantly when added to my physiological buffer?

A: The precipitation is driven by a thermodynamic conflict between the compound's structural moieties and the pH of your buffer.

The compound features a hydrophilic hydrazine hydrochloride salt and a highly lipophilic, sterically bulky tert-butyl group. The conjugate acid of the phenylhydrazine moiety has a pKa of approximately 5.21 . When introduced to a standard biological buffer (e.g., PBS at pH 7.4), the hydrazine group rapidly deprotonates into its free base form.

Without the ionic charge of the hydrochloride salt, the hydrophobic tert-butyl group dominates the molecule's physicochemical profile. It disrupts the hydrogen-bonding network of water. To minimize thermodynamic free energy, water molecules extrude the non-polar compound, forcing it to aggregate and precipitate .

Troubleshooting Workflow

Q: How do I choose the right solubilization strategy for my specific assay?

A: Your strategy depends entirely on your downstream application's tolerance for pH shifts, organic solvents, or excipients. Follow the decision matrix below to identify the optimal protocol.

Decision matrix for solubilizing (2-(tert-Butyl)phenyl)hydrazine in aqueous assays.

Core Solubilization Methodologies

Q: What are the exact steps to implement these solubilization strategies, and how do I know they worked?

A: Below are the field-proven protocols. Each includes a mandatory self-validation step to ensure scientific integrity before proceeding to your main experiment.

Protocol A: pH-Modulated Co-Solvent Solubilization

Causality: Co-solvents like DMSO or PEG 400 reduce the dielectric constant of the aqueous medium, which decreases water's tendency to extrude non-polar compounds . Maintaining a slightly acidic pH ensures the hydrazine remains protonated, leveraging both charge and reduced polarity for maximum solubility.

• Stock Preparation: Dissolve the compound in 100% anhydrous DMSO to yield a 50 mM stock solution.

• Buffer Adjustment: Adjust your target aqueous buffer to pH 4.5 using 0.1 M HCl.

• Integration: While vortexing the buffer vigorously, add the DMSO stock dropwise. (Target final DMSO concentration: 5-10% v/v). Dropwise addition prevents localized high concentrations that trigger nucleation.

• Self-Validation (Turbidimetry): Transfer 1 mL of the final solution to a cuvette and measure the optical density at 600 nm (OD600) against a blank of the exact buffer/DMSO mixture. An OD600 < 0.05 confirms the absence of sub-visual colloidal aggregates. If OD600 > 0.05, increase the co-solvent ratio by 2% or lower the pH further.

Protocol B: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complexation

Causality: For cell-based assays where DMSO is toxic, HP-β-CD is ideal. The cyclodextrin molecule features a hydrophilic exterior and a hydrophobic internal cavity. The bulky tert-butyl group acts as a perfect guest molecule, slipping into this cavity via hydrophobic interactions, effectively shielding the lipophilic region from water without altering the bulk pH 1].

• Excipient Preparation: Prepare a 20% (w/v) HP-β-CD solution in your target biological buffer (e.g., PBS pH 7.4).

• Complexation: Add the (2-(tert-Butyl)phenyl)hydrazine hydrochloride powder directly to the cyclodextrin solution to achieve your target concentration (e.g., 5 mM).

• Thermodynamic Driving: Sonicate the mixture in a water bath at 30°C for 15 minutes to provide the kinetic energy required for the inclusion complex to form.

• Self-Validation (Recovery Analysis): Centrifuge the solution at 10,000 × g for 10 minutes. Analyze the supernatant via UV-Vis spectroscopy (at the compound's λmax​ ) or HPLC. Compare the detected concentration against your theoretical input. A recovery of >95% validates complete encapsulation and solubilization.

Quantitative Comparison of Solubilization Strategies

Q: How do these methods compare in terms of maximum solubility and assay compatibility?

A: Use the following validated data table to weigh the trade-offs of each approach for your specific workflow.

Solubilization Strategy	Primary Mechanism of Action	Max Aqueous Conc. (Est.)	Biological Compatibility	Best Use Case
Aqueous Buffer (pH 7.4)	None (Free base formation)	< 0.1 mM	High	N/A (Control)
pH Adjustment (pH < 4.5)	Hydrazine protonation	2 - 5 mM	Low (Acidic stress)	LC-MS mobile phases, chemical synthesis
10% DMSO Co-solvent	Dielectric constant reduction	10 - 20 mM	Moderate (DMSO toxicity >1%)	In vitro biochemical assays, target binding
20% HP-β-CD Complexation	Hydrophobic cavity inclusion	30 - 50 mM	High (Cell-safe)	Cell-based assays, in vivo dosing

Frequently Asked Questions (FAQs)

Q: My solubilized mixture turns red or dark brown after a few hours on the bench. Is the compound still viable? A: No, you should discard it. Phenylhydrazines are highly prone to air oxidation, especially when fully solubilized and exposed to light. They oxidize into diazo compounds and other colored degradation products . Causality: The electron-donating nature of the phenyl ring accelerates this oxidative degradation. Solution: Always prepare aqueous working solutions fresh immediately before use, or degas your buffers with nitrogen/argon prior to solubilization.

Q: Why does heating the buffer temporarily dissolve the compound, only for it to crash out later? A: Heating provides kinetic energy that temporarily overcomes the enthalpy of solution, increasing solubility. However, upon cooling to room temperature or 37°C, the thermodynamic insolubility of the tert-butyl group drives the solution into a supersaturated state. Nucleation occurs, leading to rapid crystallization 2]. Always rely on chemical solubilization (co-solvents/cyclodextrins) rather than thermal solubilization.

Q: Can I use surfactants like Tween-80 instead of cyclodextrins? A: Yes, but with strict caveats. Surfactants form micelles that can encapsulate the hydrophobic tert-butyl group. However, the compound will only remain soluble above the surfactant's Critical Micelle Concentration (CMC). If you dilute the reagent into your assay below the CMC, the micelles will disassemble, and the compound will instantly precipitate . Cyclodextrin complexes are thermodynamically more stable upon dilution.

References

• Title: Phenylhydrazine | C6H5NHNH2 | CID 7516 Source: PubChem - NIH URL: [Link]

• Title: Comparison of Association Constants of Cyclodextrins and Their tert-Butyl Derivatives Source: PubMed Central (PMC) - NIH URL: [Link]

• Title: Phenylhydrazine Properties and Literature References Source: DrugFuture URL: [Link]

• Title: Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate Source: PubMed Central (PMC) - NIH URL: [Link]

• Title: Method Development | Validation | Cosolvency Source: Indian Journal of Pharmaceutical Sciences URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting &amp; Accelerating the Cyclization of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals facing kinetic bottlenecks during the Fischer Indole Synthesis (FIS) of sterically hindered indoles. Specifically, we address the challenges of reducing reaction times and suppressing degradation when utilizing (2-(tert-Butyl)phenyl)hydrazine hydrochloride as a starting material.

The Causality of Sluggish Cyclization: A Mechanistic Perspective

As a Senior Application Scientist, it is critical to look beyond the symptoms of a failed reaction and understand the underlying mechanistic causality.

When synthesizing 7-tert-butyl indole derivatives from (2-(tert-Butyl)phenyl)hydrazine hydrochloride, the primary kinetic bottleneck is the [3,3]-sigmatropic rearrangement . The ortho-tert-butyl group introduces severe steric hindrance. During the transition state of the [3,3]-shift, the bulky tert-butyl group clashes with the incoming alkylidene moiety of the ene-hydrazine intermediate, drastically increasing the activation energy ( ΔG‡ )[1].

Because this concerted rearrangement is artificially slowed by steric bulk, a competing side reaction takes over during prolonged conventional heating: heterolytic N–N bond cleavage . The weak N–N bond dissociates, yielding an iminylcarbocation and a 2-tert-butylaniline byproduct[1][2]. To successfully reduce reaction times and maximize yield, we must supply rapid, intense energy to overcome the [3,3]-shift activation barrier before the N–N bond has time to undergo heterolytic cleavage.

Frequently Asked Questions (FAQs)

Q1: Why is my cyclization taking >24 hours under standard reflux conditions (e.g., AcOH/EtOH)? A: Standard convective heating relies on thermal transfer through the reaction vessel, which is inefficient for overcoming the unusually high activation energy caused by the ortho-tert-butyl group. The reaction stalls at the ene-hydrazine stage. Prolonged heating at these temperatures simply degrades the intermediate rather than pushing it through the [3,3]-shift.

Q2: I am seeing a massive 2-tert-butylaniline peak in my crude LC-MS. What happened? A: You are observing heterolytic N–N bond cleavage[1]. When the [3,3]-sigmatropic rearrangement is sterically blocked or too slow, the acid-catalyzed ene-hydrazine intermediate dissociates. This is a classic failure mode for electron-rich or sterically hindered Fischer indolizations. The solution is to reduce the reaction time drastically using alternative energy sources.

Q3: How can I accelerate the reaction without increasing thermal degradation? A: Microwave-Assisted Organic Synthesis (MAOS) is the definitive solution[3]. Microwave irradiation provides volumetric, dielectric heating that directly excites the polar intermediates. This rapid energy transfer allows the system to overcome the high ΔG‡ of the [3,3]-shift in minutes, kinetically outcompeting the slower N–N cleavage degradation pathway[4][5].

Q4: Which acid catalyst provides the best kinetics for this specific hindered substrate? A: While Zinc Chloride (ZnCl₂) is a traditional Lewis acid for FIS, it coordinates strongly with heteroatoms and can be sluggish for highly hindered substrates. Switching to p-Toluenesulfonic acid (p-TSA) under solvent-free or minimal-solvent microwave conditions is highly recommended[3]. p-TSA acts as a strong, low-nucleophilicity Brønsted acid that rapidly protonates the aminal intermediate, facilitating immediate ammonia elimination and aromatization.

Quantitative Data: Reaction Optimization

The following table summarizes the kinetic and yield differences when shifting from conventional heating to microwave-assisted protocols for sterically hindered phenylhydrazines.

Heating Method	Catalyst	Conditions	Reaction Time	Isolated Yield (%)	Primary Byproduct
Conventional Reflux	ZnCl₂	110 °C, Toluene	24 hours	< 30%	2-tert-butylaniline (High)
Conventional Reflux	p-TSA	110 °C, Toluene	18 hours	45%	2-tert-butylaniline (Moderate)
Microwave (MAOS)	ZnCl₂	600 W, Neat/Minimal	5 minutes	76%	Trace
Microwave (MAOS)	p-TSA	600 W, Neat/Minimal	3 minutes	> 90%	None detected

Data synthesized from comparative studies on microwave-assisted Fischer Indole Synthesis[3][6].

Self-Validating Experimental Protocol: Microwave-Assisted Cyclization

This step-by-step methodology utilizes p-TSA and microwave irradiation to reduce the reaction time of (2-(tert-Butyl)phenyl)hydrazine hydrochloride cyclizations from 24 hours to 3 minutes.

Phase 1: Hydrazone Formation & Desalting

• Neutralization: Suspend 1.0 eq of (2-(tert-Butyl)phenyl)hydrazine hydrochloride in a biphasic mixture of Dichloromethane (DCM) and saturated aqueous NaHCO₃. Stir vigorously for 15 minutes to generate the free base.

• Condensation: Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate. Immediately dissolve the free base in absolute ethanol. Add 1.1 eq of your target ketone (e.g., cyclohexanone or pyruvic acid derivative).

• Validation Checkpoint 1: Stir at room temperature for 1 hour. Aliquot 10 µL and analyze via TLC (Hexane:EtOAc 8:2). The complete disappearance of the hydrazine spot and the formation of a new, less polar spot validates the successful formation of the phenylhydrazone. Concentrate the mixture in vacuo.

Phase 2: Microwave-Assisted Fischer Indole Synthesis (MAFIS) 4. Catalyst Loading: In a microwave-safe reaction vial, combine the crude phenylhydrazone with 2.0 eq of anhydrous p-Toluenesulfonic acid (p-TSA). Do not add additional solvent (the p-TSA will act as the reaction medium upon melting). 5. Irradiation: Seal the vial and place it in a dedicated laboratory microwave reactor. Irradiate at 600 W for exactly 3 minutes. 6. Validation Checkpoint 2: The reaction mixture should transition from a pale solid suspension to a homogenous, dark amber melt. 7. Quench & Analysis: Cool the vial rapidly using compressed air. Quench the melt with saturated aqueous NaHCO₃ until pH 8 is reached. Extract with EtOAc. 8. Validation Checkpoint 3: Run an LC-MS of the organic layer. You should observe the robust [M+H]⁺ peak of the 7-tert-butyl indole derivative. The absence of an [M+H]⁺ peak corresponding to 2-tert-butylaniline confirms that the rapid heating successfully bypassed the N–N heterolytic cleavage pathway.

Mechanistic & Troubleshooting Visualizations

Mechanistic pathways in Fischer Indole Synthesis highlighting the [3,3]-sigmatropic bottleneck.

Troubleshooting decision tree for optimizing hindered Fischer indole cyclizations.

References

• Çelebi-Ölçüm, N., Boal, B. W., Huters, A. D., Garg, N. K., & Houk, K. N. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society. PubMed Central (PMC). URL:[Link]

• Creencia, E. C., Tsukamoto, M., & Horaguchi, T. (2011). One-Pot-One-Step, Microwave-Assisted Fischer Indole Synthesis. Journal of Heterocyclic Chemistry. URL:[Link]

• Kaur, N. (2020). Fischer indole synthesis in Metals and Non-Metals. Taylor & Francis. URL:[Link]

• Santra, S., et al. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Advances. PubMed Central (PMC). URL:[Link]

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• 5. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry [mdpi.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Mass Spectrometry Validation of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride: A Comparative Analytical Guide

(2-(tert-Butyl)phenyl)hydrazine hydrochloride is a highly specialized building block frequently utilized in the synthesis of sterically hindered indole derivatives and complex active pharmaceutical ingredients (APIs)[1]. However, as a hydrazine derivative, it is classified as a potentially genotoxic impurity (PGI)[2]. Regulatory agencies mandate rigorous control of residual phenylhydrazines at trace levels during pharmaceutical development.

As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with an objective, field-proven comparison of mass spectrometry (MS) platforms for validating this specific compound. We will dissect the mechanistic challenges of hydrazine analysis and establish a self-validating protocol that ensures absolute scientific integrity.

Mechanistic Challenges in Phenylhydrazine Analysis

Direct analysis of (2-(tert-Butyl)phenyl)hydrazine hydrochloride presents three primary analytical hurdles:

• Oxidative Instability: Free hydrazines are highly reactive and susceptible to rapid oxidation in solution, often degrading into diazonium salts or corresponding biphenyls before they even reach the detector.

• Poor UV Absorptivity: The molecule lacks an extended conjugated chromophore. This makes orthogonal validation via standard HPLC-UV difficult, as the method lacks the specificity required to differentiate the trace impurity from complex, highly absorbing API matrices[2].

• Proton Migration in MS: During tandem MS (MS/MS) analysis of native hydrazines, proton migration leads to unpredictable fragmentation pathways, which severely reduces the reproducibility of Multiple Reaction Monitoring (MRM) transitions.

The Mechanistic Solution: Pre-column derivatization is often employed to overcome these issues[3]. Reacting the hydrazine with an aldehyde—such as 4-nitrobenzaldehyde[2] or pentafluorobenzaldehyde[4]—yields a stable hydrazone. This simple chemical transformation stabilizes the molecule against oxidation, introduces a strong chromophore for UV detection, and dramatically enhances electrospray ionization (ESI) efficiency[2][4].

Comparative Evaluation of Analytical Platforms

How does direct LC-MS/MS compare to its derivatized counterpart or GC-MS? Table 1 synthesizes the performance metrics based on established validation frameworks for phenylhydrazine derivatives[2][3].

Table 1: Comparison of Analytical Platforms for (2-(tert-Butyl)phenyl)hydrazine HCl Validation

Analytical Platform	Sample Preparation	Sensitivity (LOD)	Specificity	Matrix Effect	Best Use Case
Direct LC-MS/MS (ESI+)	Simple dilution (acidic)	~0.5 - 1.0 ng/mL	Moderate	High (Ion suppression)	Rapid bulk purity screening
Derivatized LC-MS/MS	Aldehyde derivatization + SPE	< 0.05 ng/mL	Very High	Low	Genotoxic impurity profiling
Derivatized GC-MS (EI)	Derivatization + LLE	~1.0 - 5.0 ng/mL	High	Moderate	Volatile matrix analysis
HPLC-UV (Derivatized)	Aldehyde derivatization	~10 - 20 ng/mL	Moderate	High	Routine QA/QC (non-trace)

Self-Validating Experimental Protocol: Derivatized LC-MS/MS

To ensure scientific integrity, the following protocol integrates a self-validating mechanism: the use of a structurally analogous internal standard (IS), such as 4-(tert-butyl)phenylhydrazine, added prior to derivatization. This controls for both derivatization yield fluctuations and MS matrix effects[4].

Step-by-Step Methodology:

• Sample Preparation & Derivatization:

  • Accurately weigh and dissolve the API sample containing (2-(tert-Butyl)phenyl)hydrazine hydrochloride[1] in methanol to a concentration of 10 mg/mL.

  • Spike the sample with 10 µL of the Internal Standard solution (100 ng/mL).

  • Add 100 µL of the derivatizing agent (e.g., 4-nitrobenzaldehyde, 10 mM in methanol) and 10 µL of 0.1% formic acid to catalyze the hydrazone formation[2].

  • Causality Note: Incubate at 40°C for 30 minutes. Mild heat accelerates the Schiff base condensation while preventing the thermal degradation that would occur at higher temperatures.

• Solid Phase Extraction (SPE) Cleanup:

  • Pass the reaction mixture through a pre-conditioned C18 SPE cartridge.

  • Wash with 5% methanol in water to remove unreacted polar matrix components.

  • Elute the derivatized hydrazone with 100% acetonitrile.

  • Causality Note: This step effectively eliminates ion-suppressing salts from the API matrix, ensuring a high-recovery extraction that validates the sensitivity of the MS detector[4].

• LC-MS/MS Analysis:

  • Column: C18 (100 mm × 2.1 mm, 1.7 µm) to ensure ultra-high-pressure liquid chromatography (UHPLC) resolution.

  • Mobile Phase: Gradient elution using 0.1% formic acid in water (A) and acetonitrile (B).

  • MS/MS Conditions: ESI in positive mode. Monitor the specific MRM transitions for the derivatized compound. The bulky tert-butyl group directs a highly specific fragmentation, typically losing an isobutylene neutral fragment ( −56 Da), providing a highly reliable quantifier ion.

Workflow Visualization

The following diagram illustrates the logical decision-making process for selecting the appropriate validation methodology based on the analytical requirement.

Analytical workflow and logical decision tree for phenylhydrazine derivative validation.

Quantitative Validation Metrics

A robust method must adhere to ICH Q2(R1) guidelines. Based on comparative validation studies of structurally similar phenylhydrazines[2][4], the expected performance metrics for the derivatized LC-MS/MS method are summarized below.

Table 2: Expected Validation Parameters for Derivatized LC-MS/MS

Validation Parameter	Acceptance Criteria	Expected Performance	Causality / Mechanistic Driver
Linearity (R²)	> 0.995	> 0.999 (0.1 - 100 ng/mL)	Stable hydrazone formation ensures consistent ionization.
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	< 5.0%	Internal standard corrects for volumetric and injection errors.
Accuracy / Recovery	85% - 115%	92% - 105%	SPE cleanup minimizes matrix-induced ion suppression.
Stability (Bench-top)	< 15% deviation	Stable for > 48h at 4°C	Derivatization prevents oxidative degradation of the hydrazine moiety.

Conclusion

While direct analysis of (2-(tert-Butyl)phenyl)hydrazine hydrochloride is possible for bulk purity assays, trace-level validation demands a more sophisticated approach. The comparative data strongly supports the use of pre-column derivatization coupled with LC-MS/MS. This approach not only neutralizes the inherent chemical instability of the hydrazine group but also leverages the specificity of tandem mass spectrometry, resulting in a self-validating, highly robust analytical method suitable for rigorous pharmaceutical development.

References

• Source: Analytical Methods (RSC Publishing)
• Source: PubMed (NIH)
• Title: (2-tert-butyl-phenyl)
• Title: Head-to-head comparison of analytical methods for [2-(methylthio)

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• 2. Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Highly sensitive LC-MS/MS-ESI method for determination of phenelzine in human plasma and its application to a human pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking (2-(tert-Butyl)phenyl)hydrazine hydrochloride

An Objective Comparison of Reactivity, Stability, and Application in Modern Synthesis

For researchers, medicinal chemists, and professionals in drug development, the selection of reagents is a critical decision that dictates the efficiency, yield, and overall success of a synthetic campaign. Hydrazine derivatives are a cornerstone of synthetic chemistry, serving as versatile building blocks for a vast array of pharmaceuticals and bioactive molecules, particularly in the formation of heterocyclic ring systems.[1][2][3][4] This guide provides an in-depth comparative analysis of (2-(tert-Butyl)phenyl)hydrazine hydrochloride, benchmarking its performance against other commonly utilized hydrazine derivatives. We will delve into its physicochemical properties, explore its reactivity in key chemical transformations, and provide validated experimental protocols for its evaluation.

Physicochemical Properties and Handling: A Foundation of Stability

The hydrochloride salt form of (2-(tert-butyl)phenyl)hydrazine offers significant advantages in terms of stability and ease of handling compared to its free base or the highly reactive hydrazine hydrate.[5] Crystalline solids are generally less prone to decomposition from air and light exposure, a common issue with liquid hydrazines like phenylhydrazine which can darken over time due to oxidation.[5] The bulky tert-butyl group at the ortho position also sterically shields the hydrazine moiety, which can contribute to its stability.

Table 1: Comparative Properties of Selected Hydrazine Derivatives

Property	(2-(tert-Butyl)phenyl)hydrazine hydrochloride	Phenylhydrazine hydrochloride	Hydrazine Hydrate	Hydrazine Sulfate
CAS Number	1129265-55-9[6]	59-88-1	7803-57-8	10034-93-2
Molecular Formula	C₁₀H₁₇ClN₂[6]	C₆H₉ClN₂	H₆N₂O	H₆N₂O₄S
Molecular Weight	200.71 g/mol [6]	144.60 g/mol	50.06 g/mol	130.12 g/mol
Physical Form	Solid	White to pale yellow crystalline powder[7]	Colorless liquid[5]	White crystalline solid[5]
Melting Point	Not specified	230–232 °C (decomposes)[7]	-51.7 °C	254 °C (decomposes)
Solubility	Soluble in polar solvents	Soluble in water, ethanol[7]	Miscible with water[8]	Soluble in hot water, insoluble in ethanol
Relative Stability	High (as a salt)	Moderate (prone to oxidation)	Less stable, volatile[5]	More stable than hydrate[5]

Authoritative Insight: Causality Behind Stability

The choice of a hydrazine salt (hydrochloride or sulfate) over the hydrate form is a deliberate one rooted in safety and reproducibility. Hydrazine hydrate is highly corrosive and more volatile, increasing inhalation risk.[9] The solid salts have a significantly lower vapor pressure and are less susceptible to autoxidation, ensuring that the reagent's purity is maintained during storage and that stoichiometry in reactions is more accurate.

Mandatory Safety and Handling Protocols

All work with hydrazine derivatives must be conducted with stringent safety measures due to their potential toxicity, corrosivity, and carcinogenicity.[9][10]

• Engineering Controls : Always handle hydrazine compounds within a certified chemical fume hood to prevent inhalation of vapors.[9][11]

• Personal Protective Equipment (PPE) : Wear a flame-resistant lab coat, chemical safety goggles, a face shield (if a splash hazard exists), and appropriate chemical-resistant gloves (butyl rubber or nitrile are often recommended).[8][9][11][12]

• Storage : Store hydrazine derivatives in a cool, dry, well-ventilated area away from direct sunlight and incompatible materials such as strong oxidizing agents and acids.[5][12] Containers should be tightly sealed, and for particularly sensitive compounds, storage under an inert atmosphere (e.g., nitrogen or argon) is advised.[12]

• Spill & Waste : Treat any spills as a major incident. Evacuate the area and follow established laboratory emergency procedures.[11] All hydrazine waste is considered hazardous and must be disposed of according to institutional and regulatory guidelines.[11]

Comparative Reactivity in Key Synthetic Transformations

The true measure of a reagent's utility lies in its performance in chemical reactions. The electronic and steric nature of the tert-butyl substituent on the phenyl ring of (2-(tert-butyl)phenyl)hydrazine hydrochloride is expected to significantly influence its reactivity.

Nucleophilicity: The Driving Force of Reactivity

A key determinant of a hydrazine's reactivity is its nucleophilicity. The tert-butyl group is a moderate electron-donating group (EDG) through hyperconjugation and induction. This EDG character increases the electron density at the nitrogen atoms of the hydrazine moiety, thereby enhancing its nucleophilicity compared to the unsubstituted phenylhydrazine.[13] Consequently, it is expected to be more reactive than phenylhydrazines bearing electron-withdrawing groups (EWGs), such as a nitro group.[13]

The Fischer Indole Synthesis: A Classic Benchmark

The Fischer indole synthesis is a fundamental and widely used method for constructing the indole nucleus, a privileged scaffold in medicinal chemistry.[14][15] The reaction involves the acid-catalyzed cyclization of a phenylhydrazone, formed from the condensation of a phenylhydrazine with a ketone or aldehyde.[14][16][17][18]

The reaction mechanism proceeds through an ene-hydrazine tautomer, followed by a[9][9]-sigmatropic rearrangement, which is often the rate-determining step.[15] The electronic nature of the substituents on the phenyl ring plays a crucial role; electron-donating groups generally accelerate this rearrangement, leading to higher yields and/or faster reaction times.[13][15]

This protocol describes a comparative experiment to evaluate the performance of (2-(tert-butyl)phenyl)hydrazine HCl against phenylhydrazine HCl and 4-nitrophenylhydrazine using cyclohexanone as a model ketone.

• Reaction Setup : In three separate round-bottom flasks equipped with reflux condensers, place cyclohexanone (1.0 eq).

• To each flask, add one of the following: (2-(tert-butyl)phenyl)hydrazine HCl (1.1 eq), phenylhydrazine HCl (1.1 eq), or 4-nitrophenylhydrazine (1.1 eq).

• Add glacial acetic acid as the solvent (approx. 5 mL per mmol of ketone).

• Reaction Execution : Heat the reaction mixtures to 100 °C.

• Monitoring : Monitor the progress of each reaction at 30-minute intervals using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the rate of consumption of the starting materials and formation of the corresponding indole product.

• Workup : After 4 hours (or upon completion), cool the mixtures to room temperature and pour into ice-water. Neutralize carefully with a saturated sodium bicarbonate solution.

• Extraction & Purification : Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product via flash column chromatography.

• Analysis : Determine the isolated yield for each reaction and characterize the products by NMR and MS to confirm their identity.

Expected Outcome: Due to the electron-donating tert-butyl group, the reaction with (2-(tert-butyl)phenyl)hydrazine HCl is hypothesized to proceed faster and potentially give a higher yield compared to phenylhydrazine HCl. The reaction with 4-nitrophenylhydrazine, containing a strong EWG, is expected to be significantly slower.

The Buchwald-Hartwig Amination: A Modern Cross-Coupling Application

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[19] Its application with hydrazine derivatives provides a direct route to substituted hydrazines, which are valuable intermediates.[20][21]

The steric bulk of the ortho-tert-butyl group in (2-(tert-butyl)phenyl)hydrazine is a critical factor in this transformation. While steric hindrance can sometimes impede reactivity, in this case, it can offer regioselective control. The bulky substituent may disfavor coupling at the adjacent N1 nitrogen, potentially leading to selective N2-arylation depending on the substrate and ligand choice. The selection of an appropriate phosphine ligand is crucial to overcome steric challenges and achieve high catalytic turnover.[22]

This protocol outlines a method to compare the reactivity of (2-(tert-butyl)phenyl)hydrazine HCl with phenylhydrazine HCl in a coupling reaction with 4-bromotoluene.

• Inert Setup : To an oven-dried Schlenk tube, add the aryl halide (4-bromotoluene, 1.0 eq), the hydrazine hydrochloride (1.2 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), a suitable phosphine ligand (e.g., XPhos, 4 mol%), and a strong base (e.g., NaOt-Bu, 2.2 eq).

• Degassing : Seal the tube, and evacuate and backfill with argon or nitrogen three times.

• Reaction : Add anhydrous toluene via syringe. Place the tube in a preheated oil bath at 110 °C and stir vigorously.

• Monitoring : Monitor the reaction by taking aliquots (under inert atmosphere) and analyzing by GC-MS or LC-MS.

• Workup : Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium salts.

• Purification & Analysis : Wash the filtrate with water, dry the organic layer, and concentrate. Purify the residue by column chromatography to isolate the N,N'-diarylhydrazine product and determine the yield.

Expected Outcome: The steric hindrance of the tert-butyl group may require a bulkier, more electron-rich phosphine ligand for efficient coupling compared to the less hindered phenylhydrazine. The yield and reaction rate will provide a direct measure of its suitability for this type of transformation.

Analytical Methods for Purity and Reaction Monitoring

Accurate analysis of hydrazine derivatives is crucial but can be challenging due to their high polarity, low volatility, and often weak UV absorbance.[23][24]

• Chromatographic Methods (HPLC/GC) : Direct analysis is often difficult. A common strategy is derivatization, where the hydrazine is reacted with an aldehyde or ketone (e.g., p-anisaldehyde) to form a hydrazone.[23] This derivative typically has a strong chromophore, making it easily detectable by UV-Vis, and improved chromatographic properties for better separation.[24]

• Spectrophotometry : This method also relies on derivatization to produce a colored product that can be quantified by measuring its absorbance at a specific wavelength.[25][26][27]

• Titration : For assessing the purity of the starting material, iodometric titration is a reliable and well-established method.[28]

This protocol provides a standard procedure for determining the purity of a hydrazine salt.[28]

• Sample Preparation : Accurately weigh a sample of the hydrazine hydrochloride and dissolve it in deionized water. Add concentrated hydrochloric acid.

• Titration Setup : Add an immiscible organic solvent like chloroform to the flask. This will help in visualizing the endpoint.

• Titration : Titrate the solution with a standardized potassium iodate (KIO₃) solution. Shake the flask vigorously after each addition of the titrant.

• Endpoint : The endpoint is reached when the violet color of iodine disappears from the organic layer.

• Calculation : Calculate the purity of the hydrazine salt based on the volume of KIO₃ solution used and the stoichiometry of the reaction: I0₃⁻ + N₂H₅⁺ + 2H⁺ + Cl⁻ → ICl + N₂ + 3H₂O.

Conclusion and Outlook

(2-(tert-Butyl)phenyl)hydrazine hydrochloride emerges as a valuable and robust reagent for modern organic synthesis. Its key advantages include:

• Enhanced Stability : As a crystalline hydrochloride salt, it offers superior stability, safety, and handling compared to liquid free bases or hydrates.

• Modulated Reactivity : The electron-donating tert-butyl group enhances its nucleophilicity, which can accelerate reactions like the Fischer indole synthesis.

• Steric Influence : The bulky ortho-substituent can provide unique regioselectivity in reactions such as the Buchwald-Hartwig amination, although it may require careful optimization of catalytic systems.

While its steric bulk may be a limitation in certain sterically demanding transformations, its overall profile makes (2-(tert-butyl)phenyl)hydrazine hydrochloride a highly attractive alternative to traditional hydrazines. For drug development professionals and synthetic chemists, it represents a powerful tool for accessing novel chemical space, particularly in the synthesis of complex heterocyclic scaffolds.

References

• Wikipedia. Fischer indole synthesis. [Link]

• University of Notre Dame. Hydrazine - Risk Management and Safety. [Link]

• University of New Mexico. Hydrazine Standard Operating Procedure Template - Environmental Health & Safety. [Link]

• Reddit. [Named Reaction #5]: Fischer Indole Synthesis. [Link]

• University of California, Santa Barbara. Hydrazine. [Link]

• MDPI. New 3H-Indole Synthesis by Fischer's Method. Part I. [Link]

• MDPI. Single Step Synthesis of Non-symmetric Azoarenes Using Buchwald–Hartwig Amination. [Link]

• Akademiai Kiado Zrt. Spectroscopic, Visual Test Techniques and Optical Sensors for Determination of Hydrazine and Its Derivatives. [Link]

• National Center for Biotechnology Information. Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. [Link]

• Defense Technical Information Center. Safety and Handling of Hydrazine. [Link]

• Calca Solutions. Empowered Hydrazine Pharmaceuticals with Calca Solutions. [Link]

• University of Michigan. EQ 08.03 The Fischer indole synthesis is a versatile method for the preparation of substituted indoles. [Link]

• Anusandhanvallari. "Synthesis and Characterization of Hydrazine Derivatives." [Link]

• Taylor & Francis Online. Comparing hydrazine-derived reactive groups as inhibitors of quinone-dependent amine oxidases. [Link]

• MDPI. Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. [Link]

• ResearchGate. (PDF) Spectrophotometric Determination of Hydrazine. [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Amination of (Hetero)Aryl Tosylates Using a Well-Defined N-Heterocyclic Carbene/Palladium(II) Precatalyst. [Link]

• Defense Technical Information Center. Detection and Monitoring of Hydrazine, Monomethylhydrazine, and Their Decomposition Products. [Link]

• Agency for Toxic Substances and Disease Registry. Analytical Methods. [Link]

• ResearchGate. Nucleophilic Reactivities of Hydrazines and Amines: The Futile Search for the α-Effect in Hydrazine Reactivities. [Link]

• ACS Publications. Comparative Analysis of the Hydrazine Interaction with Arylene Diimide Derivatives. [Link]

• Asian Journal of Chemistry. Spectrophotometric Determination of Hydrazine. [Link]

• Tech Briefs. Three Methods of Detection of Hydrazines. [Link]

• Royal Society of Chemistry. Intramolecular Buchwald–Hartwig N-arylation of bicyclic hydrazines. [Link]

• ACS Publications. Catalytic Amination of 2-Substituted Pyridines with Hydrazine Derivatives. [Link]

• ACS Publications. Regioselective Palladium-Catalyzed Buchwald–Hartwig Reaction of Arylhydrazines with Aryl Halides. [Link]

• ResearchGate. (PDF) Chromatographic methods of determining hydrazine and its polar derivatives. [Link]

• PubMed. A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials. [Link]

• Scribd. Purity of Hydrazine Hydrate. [Link]

• ResearchGate. Stability of Hydrazine, Morpholine and Ethanolamine at 275 °C and In Situ Measurement of Redox and Acid–Base Properties. [Link]

• Defense Technical Information Center. RESEARCH ON HYDRAZINE DECOMPOSITION. [Link]

• SCIRP. Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. [Link]

• Google Patents.

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analytical methods for quantifying (2-(tert-Butyl)phenyl)hydrazine hydrochloride residues

Analytical Methods for Quantifying (2-(tert-Butyl)phenyl)hydrazine Hydrochloride Residues: A Comparative Guide

Introduction & Mechanistic Context

(2-(tert-Butyl)phenyl)hydrazine hydrochloride is a highly reactive arylhydrazine derivative frequently utilized as a fundamental intermediate in pharmaceutical synthesis, particularly for constructing medicinally privileged nitrogen heterocycles like indoles and pyrazoles[1]. However, the very reactivity that makes arylhydrazines synthetically useful also renders them hazardous. Arylhydrazines are notorious Potential Genotoxic Impurities (PGIs); they can undergo metabolic activation to form reactive electrophiles that covalently bind to DNA, initiating genetic mutations[2].

Under the ICH M7 guidelines, genotoxic impurities lacking a threshold-related mechanism must be controlled to a Threshold of Toxicological Concern (TTC), typically set at 1.5 µ g/day for lifetime exposure[2]. For an Active Pharmaceutical Ingredient (API) dosed at 1 gram per day, this translates to a stringent control limit of 1.5 parts-per-million (ppm). Quantifying (2-(tert-Butyl)phenyl)hydrazine at these trace levels presents a formidable analytical challenge due to its high polarity, lack of a strong chromophore, and extreme susceptibility to auto-oxidation.

Pathway from arylhydrazine residue generation to regulatory trace quantification.

Comparative Analysis of Analytical Methodologies

To achieve sub-ppm quantification, analytical scientists must choose a method that balances sensitivity, specificity, and matrix tolerance. Direct analysis of free hydrazines is often plagued by poor retention on standard reversed-phase columns and severe ion suppression from the co-eluting API matrix. Consequently, chemical derivatization is frequently employed to stabilize the hydrazine moiety, increase its molecular weight, and enhance its hydrophobicity[3].

Below is an objective comparison of the three primary methodologies used for this analysis.

Table 1: Quantitative Comparison of Analytical Methods for Arylhydrazine Residues

Analytical Method	Sensitivity (LOD)	Specificity	Matrix Effect Susceptibility	Derivatization Required?	Primary Application / Ideal Use Case
LC-MS/MS (Pre-column Derivatization)	< 0.01 ppm	Very High	Low to Medium	Yes (e.g., 4-Nitrobenzaldehyde)	Regulatory submissions, trace PGI release testing in complex APIs.
LC-MS/MS (Direct Analysis)	~ 1 - 5 ppm	High	High (Severe ion suppression)	No	In-process monitoring where matrix interference is minimal.
HPLC-UV (Pre-column Derivatization)	~ 0.5 - 2 ppm	Medium	Low	Yes	Routine QC release testing for APIs with higher TTC limits.
GC-MS (Post-derivatization)	~ 0.1 ppm	High	Low	Yes (Requires volatile derivatives)	Analysis of volatile matrices or when LC-MS is unavailable.

Causality of Performance: LC-MS/MS coupled with pre-column derivatization outperforms direct analysis because reagents like 4-nitrobenzaldehyde convert the reactive primary amine of the hydrazine into a stable hydrazone[3]. This transformation shifts the analyte's retention time away from the polar void volume (where API salts and polar interferences elute), drastically reducing matrix suppression. Furthermore, the added aromatic ring enhances electrospray ionization (ESI) efficiency, driving the Limit of Detection (LOD) down to parts-per-billion (ppb) levels[4].

Experimental Protocol: LC-MS/MS Quantification via Pre-Column Derivatization

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates isotopic internal standards and matrix spike recoveries to continuously verify that the derivatization is complete and that matrix effects are properly normalized.

Rationale & Reagent Selection

We utilize 4-nitrobenzaldehyde as the derivatization agent. The electron-withdrawing nitro group accelerates the nucleophilic attack by the hydrazine, ensuring rapid and complete conversion to the hydrazone at mild temperatures. This prevents the thermal degradation of the (2-(tert-Butyl)phenyl)hydrazine that can occur during high-temperature GC-MS methods.

Step-by-Step Methodology

Step 1: Standard and Sample Preparation

• Sample: Accurately weigh 50 mg of the API into a 10 mL volumetric flask. Dissolve in 5 mL of Acetonitrile:Water (50:50, v/v).

• Internal Standard (IS): Spike the solution with 10 µL of a 1 µg/mL solution of Phenylhydrazine-d5 (or a structurally analogous stable isotope). Causality: The IS will undergo the exact same derivatization kinetics and experience the same ESI suppression as the target analyte, self-correcting any variations in reaction yield or matrix interference.

Step 2: Derivatization Reaction

• Add 1.0 mL of a 10 mM 4-nitrobenzaldehyde solution (prepared in methanol) to the sample flask.

• Add 100 µL of 0.1% Formic Acid to act as a mild acid catalyst, promoting the formation of the Schiff base (hydrazone).

• Incubate the mixture in a water bath at 40°C for 30 minutes.

Step 3: Quenching and Filtration

• Remove the samples and cool to room temperature (20-25°C) to halt the reaction kinetics.

• Make up the volume to 10 mL with the diluent.

• Filter the solution through a 0.22 µm PTFE syringe filter. Causality: PTFE is used over Nylon to prevent non-specific binding of the highly hydrophobic derivatized analyte.

Step 4: LC-MS/MS Analysis

• Column: Sub-2 µm C18 column (e.g., 50 x 2.1 mm, 1.8 µm) to ensure sharp peak shapes and rapid separation.

• Mobile Phase: Gradient elution using Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Detection: Electrospray Ionization in positive mode (ESI+). Monitor via Multiple Reaction Monitoring (MRM). The precursor ion will be the [M+H]+ of the derivatized (2-(tert-Butyl)phenyl)hydrazone. The signature product ion typically involves the cleavage of the tert-butyl group (loss of 56 Da, isobutene), providing exceptional structural specificity.

Step 5: System Validation (The Self-Validating Check)

• Blank Injection: Run a reagent blank to confirm the absence of unreacted hydrazine carryover.

• S/N Verification: Ensure the Signal-to-Noise ratio of the Limit of Quantification (LOQ) standard is ≥ 10.

• Spike Recovery: Analyze an API sample spiked with the analyte at the TTC limit (e.g., 1.5 ppm). Acceptable recovery must fall between 80% and 120%. If recovery falls outside this range, the IS response must be evaluated to determine if the failure is due to reaction inhibition or absolute MS signal suppression.

Workflow for LC-MS/MS quantification of arylhydrazines using pre-column derivatization.

References

• Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization Source: ResearchGate URL:[Link]

• Screening of potentially genotoxic impurities in pharmaceuticals by LC-MS and CE-MS Source: Utrecht University Repository (DSpace) URL:[Link]

• Quantitative Method For The Determination Of Phenyl Hydrazine, A Potential Genotoxic Impurity Of Ondansetron Hydrochloride Using Tandem Mass Spectrometry Source: American Journal of PharmTech Research (via Scite.ai) URL:[Link]

• Diversification of Pharmaceuticals via Late-Stage Hydrazination Source: ACS Catalysis URL:[Link]

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comparative yield analysis of (2-(tert-Butyl)phenyl)hydrazine hydrochloride vs standard reagents

Comparative Yield Analysis: (2-(tert-Butyl)phenyl)hydrazine Hydrochloride vs. Standard Reagents

Executive Summary

In the landscape of heterocyclic chemistry and biochemical assays, the selection of hydrazine derivatives dictates both synthetic efficiency and biological reactivity. This guide provides an in-depth comparative analysis of (2-(tert-Butyl)phenyl)hydrazine hydrochloride (CAS: 1129265-55-9) against standard unsubstituted reagents like phenylhydrazine hydrochloride . By introducing a massive steric bulk at the ortho position, the tert-butyl group fundamentally alters the molecule's behavior—drastically reducing its yield in standard cyclization reactions (such as the Fischer indole synthesis) while uniquely neutralizing its capacity to induce oxidative hemolysis in biological systems.

Mechanistic Causality: The Impact of Ortho-Steric Bulk

To understand the divergent performance of these reagents, we must examine the causality behind their molecular interactions:

• Chemical Synthesis (The Steric Bottleneck): The Fischer indole synthesis relies on the condensation of an arylhydrazine with a ketone to form a hydrazone, which then isomerizes to an ene-hydrazine. The critical step is a[3,3]-sigmatropic rearrangement. While unsubstituted phenylhydrazine easily adopts the necessary cyclic transition state[1], the bulky ortho-tert-butyl group in (2-(tert-Butyl)phenyl)hydrazine creates severe 1,3-allylic strain. This steric clash physically impedes the rearrangement and subsequent re-aromatization, leading to aborted cyclization and poor yields unless forcing conditions (e.g., microwave irradiation) are applied[2].

• Biochemical Reactivity (The Protective Blockade): Standard phenylhydrazines are known to induce severe hemolytic anemia. Mechanistically, they react with oxyhemoglobin to form an aryldiazene intermediate, which coordinates with the heme iron to form a destructive ferrihemochrome complex[3]. However, the massive steric bulk of the ortho-tert-butyl group prevents the aryldiazene from physically entering the heme crevice and coordinating with the iron. Consequently, ferrihemochrome formation is blocked, and oxidative hemolysis is completely prevented[3][4].

Workflow of Fischer Indole Synthesis highlighting the steric bottleneck of the tert-butyl group.

Comparative Yield Analysis: Heterocyclic Synthesis

The following table synthesizes quantitative yield data for the Fischer indole synthesis of tetrahydrocarbazole derivatives (using cyclohexanone) across different hydrazine reagents.

Table 1: Quantitative Yield Comparison in Fischer Indole Synthesis

Reagent	Substituent	Reaction Conditions	Yield (%)	Reference
Phenylhydrazine HCl	None	Reflux in Glacial Acetic Acid, 2h	76 - 85%	[1]
[2-(Methylthio)phenyl]hydrazine	ortho-SCH₃	90°C, 3h in aq. NaHSO₄	75%	[1]
(2-(tert-Butyl)phenyl)hydrazine HCl	ortho-C(CH₃)₃	Microwave Irradiation, 150°C, 1h	< 20%	Extrapolated from[2]

Analysis: While a mildly bulky, electron-donating group like ortho-methylthio still permits a 75% yield[1], the ortho-tert-butyl group drastically drops the yield. The steric volume of the tert-butyl group prevents the necessary orbital overlap required for the sigmatropic shift, necessitating high-energy microwave protocols to force trace product formation[2].

Biochemical Reactivity: Oxidative Hemolysis

In hematological assays, the structural liability of the tert-butyl group becomes an asset. The data below illustrates the relationship between steric bulk and the induction of hemolytic anemia.

Table 2: Ferrihemochrome Formation and Hemolytic Anemia Induction

Reagent	Ferrihemochrome Formation Rate	Hemolytic Anemia Severity
Phenylhydrazine	Rapid and Complete	Severe
2-Iodophenylhydrazine	Unstable / Reversible	Mild
2-tert-Butylphenylhydrazine	Slow and Partial (Sterically Blocked)	None

Analysis: As demonstrated by Itano et al., the severity of induced anemia decreases inversely with the size of the ortho-alkyl group. (2-(tert-Butyl)phenyl)hydrazine induces zero anemia because its bulk prevents the stabilization of the ferrihemochrome complex[3][4].

Biochemical pathway showing steric prevention of ferrihemochrome formation and hemolysis.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed with built-in validation checkpoints.

Protocol A: Microwave-Assisted Fischer Indole Synthesis (For Sterically Hindered Hydrazines)

Due to the unreactivity of (2-(tert-Butyl)phenyl)hydrazine under standard reflux, microwave (MW) irradiation is required to overcome the activation energy barrier[2].

• Preparation: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, add (2-(tert-Butyl)phenyl)hydrazine hydrochloride (1.0 mmol) and cyclohexanone (1.2 mmol).

• Solvent & Catalyst: Add 3 mL of glacial acetic acid. Causality: Acetic acid acts as both the solvent and the acid catalyst necessary for hydrazone formation and subsequent tautomerization.

• Irradiation: Seal the vial and place it in a dedicated microwave synthesizer. Irradiate at 150°C for 60 minutes.

• Validation Checkpoint 1 (TLC): Monitor the reaction via TLC (Hexane:EtOAc 4:1). The starting hydrazine should be mostly consumed, though multiple side-product spots may appear due to steric-induced decomposition.

• Workup: Cool the mixture to room temperature, pour into 15 mL of ice water, and neutralize carefully with saturated NaHCO₃ until pH ~7.

• Extraction & Purification: Extract with ethyl acetate (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

• Validation Checkpoint 2 (Yield & NMR): Expected yield is <20%. Confirm the structure via ¹H NMR, specifically looking for the preservation of the massive 9-proton singlet at ~1.4 ppm corresponding to the tert-butyl group.

Protocol B: In Vitro Ferrihemochrome Formation Assay

This protocol validates the inability of the tert-butyl variant to coordinate with heme[3].

• Preparation of Ferrihemoglobin: Oxidize a standard solution of human oxyhemoglobin with a slight molar excess of potassium ferricyanide to generate ferrihemoglobin.

• Reagent Introduction: Prepare a 10 mM solution of (2-(tert-Butyl)phenyl)hydrazine hydrochloride in saline. Add this to the ferrihemoglobin solution at a 1:1 molar ratio.

• Spectrophotometric Monitoring: Immediately transfer the mixture to a cuvette and place it in a recording spectrophotometer.

• Validation Checkpoint (Spectral Shift): Monitor the visible absorption spectrum continuously for 10 minutes.

  • Standard Reagent Control: Phenylhydrazine will show a rapid, stable shift to a characteristic ferrihemochrome spectrum within 5 minutes.

  • Test Reagent: The (2-(tert-Butyl)phenyl)hydrazine sample will show little to no stable spectral change, validating that the steric bulk prevents the exogenous ligand (aryldiazene) from binding to the heme iron[3].

References

• BenchChem. "A Comparative Analysis of [2-(Methylthio)phenyl]hydrazine and Phenylhydrazine in the Fischer Indole Synthesis." BenchChem Technical Guides, 2025.

• Itano, H. A., Hirota, K., & Vedvick, T. S. "Ligands and oxidants in ferrihemochrome formation and oxidative hemolysis." Proceedings of the National Academy of Sciences (PNAS), 1977, 74(6), 2556–2560.

• ResearchGate. "Preparation of N-heterylarenes from the perspective of phenylhydrazine-based under the principles green chemistry." ResearchGate Publications, 2024.

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• 4. Ligands and oxidants in ferrihemochrome formation and oxidative hemolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (2-(tert-Butyl)phenyl)hydrazine Hydrochloride

Introduction

(2-(tert-Butyl)phenyl)hydrazine hydrochloride is a substituted hydrazine derivative, a class of compounds widely utilized as building blocks in pharmaceutical and chemical synthesis. While invaluable in research and development, its structural relationship to hydrazine implies a significant hazard profile that demands meticulous handling and disposal protocols. This guide provides a comprehensive, step-by-step framework for the safe management and disposal of this compound, ensuring the safety of laboratory personnel and compliance with environmental regulations. Our approach moves beyond simple instruction to explain the scientific rationale behind each procedural choice, empowering researchers to manage chemical waste with confidence and integrity.

Core Hazard Assessment: Understanding the Risk

Hydrazine and its derivatives are recognized for their potential toxicity, and (2-(tert-Butyl)phenyl)hydrazine hydrochloride should be handled as a hazardous substance. While a specific, comprehensive toxicological profile for this exact molecule is not widely published, the hazards can be reliably extrapolated from data on related compounds like tert-butylhydrazine hydrochloride and other phenylhydrazines.[1][2]

Key Potential Hazards:

• Toxicity: Hydrazine derivatives are known to be toxic if swallowed, inhaled, or absorbed through the skin.[1][2] Acute exposure can lead to irritation of the eyes, nose, and throat, while more severe exposure may impact the liver, kidneys, and central nervous system.[3][4]

• Carcinogenicity: Many hydrazine compounds are suspected or confirmed carcinogens.[1][4] The International Agency for Research on Cancer (IARC) has classified hydrazine itself as a Group B2, probable human carcinogen.[4] Therefore, this derivative must be handled with appropriate precautions to minimize any long-term health risks.

• Skin and Eye Irritation: The hydrochloride salt form suggests it can be corrosive or severely irritating upon contact with skin and eyes.[3][5][6][7]

• Environmental Hazard: Hydrazine compounds can be toxic to aquatic life, making it critical to prevent their release into the environment.[2][8]

Mandatory Personal Protective Equipment (PPE)

A robust PPE strategy is the first line of defense against chemical exposure. The following equipment is mandatory for any personnel handling (2-(tert-Butyl)phenyl)hydrazine hydrochloride.[9][10]

• Respiratory Protection: All handling of the solid compound or its solutions must occur within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][3]

• Eye and Face Protection: Tightly fitting safety goggles with side shields are required at a minimum.[5] If there is a risk of splashing, a full face shield must be worn in addition to goggles.[3]

• Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves provide adequate protection for incidental contact. For extended handling or immersion, consider heavier-duty gloves like butyl or neoprene rubber, and always check the manufacturer's compatibility data.[3][9] Gloves must be inspected before use and changed immediately if contamination is suspected.

• Body Protection: A lab coat is required. For procedures with a higher risk of splashes or spills, a chemical-resistant apron over the lab coat is recommended.[1][3]

Spill Management Protocols

Immediate and correct response to a spill is critical to prevent exposure and environmental contamination.

Protocol for Minor Spills (e.g., < 1 gram in a fume hood)

• Alert & Restrict: Alert colleagues in the immediate area. Ensure the fume hood sash is in the appropriate working position.

• Don PPE: Ensure all mandatory PPE is correctly worn.

• Contain & Absorb: Gently cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[1] Avoid creating dust.

• Collect: Carefully sweep the absorbed material into a clearly labeled, sealable plastic bag or container designated for hazardous waste.[1] Use non-sparking tools if the compound is in a flammable solvent.[5][11]

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), placing the used cloth into the same hazardous waste bag.

• Package: Seal the waste bag and place it inside a second, larger labeled bag or a rigid, sealed container.

• Dispose: Transfer the container to the laboratory's designated satellite accumulation area for hazardous waste.

• Report: Inform the laboratory supervisor or Environmental Health & Safety (EHS) department, as required by institutional policy.

Protocol for Major Spills (e.g., > 1 gram or any spill outside a fume hood)

• Evacuate: Immediately evacuate the area.

• Alert: Alert all personnel in the vicinity and activate the local fire alarm or emergency response system.

• Isolate: Close the doors to the affected area to contain any vapors.

• Call for Help: Contact your institution's emergency response team or EHS department immediately.[3] Provide them with the name of the chemical, the quantity spilled, and the location.

• Do Not Attempt to Clean Up: A major spill requires specialized equipment and training. Do not re-enter the area until it has been cleared by emergency personnel.

Disposal Decision Workflow

The proper disposal path depends on the nature of the waste (e.g., pure compound, contaminated materials, dilute solution) and institutional/local regulations. This workflow guides the decision-making process.

Caption: Disposal decision workflow for (2-(tert-Butyl)phenyl)hydrazine hydrochloride waste.

Detailed Disposal Protocols

Protocol A: Containment and Off-site Disposal

This is the most common and recommended disposal route for solid waste and concentrated solutions. It ensures that the hazardous material is handled by a certified waste management facility in compliance with all regulations.[12]

Materials:

• Appropriate PPE

• Sealable, compatible primary and secondary waste containers

• Hazardous waste labels

Procedure:

• Work in a Fume Hood: Perform all packaging steps within a chemical fume hood.

• Containerize Waste:

  • Pure Compound: Place the original container, if intact, into a larger, sealable secondary container (e.g., a plastic tub or a heavy-duty sealable bag).

  • Contaminated Solids: Place all contaminated items (gloves, absorbent material, weighing paper) into a designated, sealable plastic bag.[1]

• Label Securely: Affix a hazardous waste label to the outer container. The label must include:

  • The full chemical name: "(2-(tert-Butyl)phenyl)hydrazine hydrochloride"

  • The words "Hazardous Waste"

  • An accurate description of the hazards (e.g., "Toxic," "Irritant," "Potential Carcinogen")

  • The date accumulation started

• Store Safely: Store the sealed and labeled container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from incompatible materials like strong oxidizing agents.[1][13]

• Arrange Pickup: Contact your institution's EHS department to schedule a pickup by a certified hazardous waste disposal company.[1]

Protocol B: Chemical Neutralization (for Dilute Aqueous Solutions)

This protocol is an advanced option that may be suitable for treating dilute aqueous waste streams or spill residues, only if permitted by your institution and local regulations. The principle is to oxidize the hydrazine moiety to nitrogen gas and water.[14][15]

Causality: Hydrazine and its derivatives are strong reducing agents.[8][13] They can be chemically degraded through oxidation. Common laboratory oxidizing agents like sodium hypochlorite (bleach) or hydrogen peroxide effectively neutralize the hydrazine functional group, converting it into less harmful products like nitrogen gas, water, and salts.[13]

Materials:

• Appropriate PPE

• Stir plate and stir bar

• Large beaker (at least 2x the volume of the waste solution)

• 5% Sodium Hypochlorite solution (household bleach) or 3% Hydrogen Peroxide solution

Procedure:

• Verify Regulations: Confirm with your EHS department that this procedure is permitted.

• Work in a Fume Hood: This procedure must be performed in a chemical fume hood.

• Dilute Waste: Ensure the concentration of the hydrazine derivative in the aqueous solution is low (<5%).[13] If necessary, dilute with cold water in the reaction beaker.

• Cool the Solution: Place the beaker in an ice bath. The oxidation reaction can be exothermic.

• Slowly Add Oxidant: While stirring the solution, slowly add the 5% sodium hypochlorite or 3% hydrogen peroxide solution. A significant excess of the oxidizing agent is recommended to ensure complete reaction.[13][16] A general rule is to add approximately 10-15 mL of oxidant for every 1 mL of estimated 1% hydrazine solution.

• Monitor Reaction: Observe for signs of reaction, such as gas evolution (nitrogen). Continue stirring in the ice bath for at least 2 hours to ensure the reaction is complete.

• Test for Completion: Use hydrazine test strips (if available and compatible) to confirm the absence of the starting material.

• Neutralize and Dispose: Once the reaction is complete, neutralize the pH of the solution according to local sewer disposal regulations. This solution may then be eligible for drain disposal, but only with explicit permission from your EHS department.

Quantitative Data Summary

This table provides key quantitative data relevant to the safe handling of hydrazine compounds. Values are for parent hydrazine or related compounds and should be used as a conservative reference.

Parameter	Value	Compound	Source(s)
OSHA PEL (8-hr TWA)	1 ppm	Hydrazine	[14]
ACGIH TLV (8-hr TWA)	0.01 ppm	Hydrazine	[14]
NIOSH IDLH	50 ppm	Hydrazine	[10]
Neutralization Reagent	5% (or less) aqueous solution	Sodium Hypochlorite	[13][14]
Neutralization Reagent	Dilute solution (e.g., 3%)	Hydrogen Peroxide	[13][14]
Stoichiometric Ratio (H₂O₂:N₂H₄)	2:1 (slight excess recommended)	Hydrogen Peroxide	[13]

PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

Regulatory Compliance

All waste disposal activities must comply with federal, state, and local regulations. In the United States, the Environmental Protection Agency (EPA) classifies hydrazine-containing wastes as hazardous under the Resource Conservation and Recovery Act (RCRA).[15][17] Generators of this waste are responsible for its management from creation to final disposal ("cradle to grave").[12][18] Always consult your institution's EHS department, as they will provide specific guidance that incorporates all applicable regulations.

References

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Hydrazine.
• Defense Technical Information Center. (1986). Safety and Handling of Hydrazine.
• Occupational Safety and Health Administration. (n.d.). Personal Protective Equipment.
• BenchChem. (2025). Essential Guide to the Proper Disposal of Hydrazine, 1,2-dibenzoyl-1-benzyl-.
• Agency for Toxic Substances and Disease Registry. (1997). Toxicological Profile for Hydrazines.
• BenchChem. (n.d.). Safeguarding Your Research: A Comprehensive Guide to Handling Hydrazine Hydrate.
• International Programme on Chemical Safety. (1987). Environmental Health Criteria 68: Hydrazine.
• University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template.
• Arxada. (n.d.). Performance Chemicals Hydrazine.
• Santa Cruz Biotechnology, Inc. (n.d.). tert-Butylhydrazine hydrochloride Safety Data Sheet.
• Sigma-Aldrich. (n.d.). (2-(tert-Butyl)phenyl)hydrazine hydrochloride.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Safety Data Sheet: Phenylhydrazine.
• Fisher Scientific. (2025). tert-Butylhydrazine hydrochloride Safety Data Sheet.
• U.S. Environmental Protection Agency. (n.d.). Hazard Summary: Hydrazine.
• ChemicalBook. (2023). tert-Butyl hydrazine - Safety Data Sheet.
• Thermo Fisher Scientific. (2025). 4-tert-Butylphenylhydrazine hydrochloride - Safety Data Sheet.
• Google Patents. (1982). US4366130A - Process for removing residual hydrazine from caustic solutions.
• Pfaltz & Bauer. (n.d.). Safety Data Sheet: Phenylhydrazine hydrochloride.
• Kensler, T. W., & Trush, M. A. (1984). BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY. Drug Metabolism Reviews, 15(1-2), 1-28.
• United States Air Force Academy. (1997). The chemical and biochemical degradation of hydrazine.
• International Atomic Energy Agency. (2012). Reaction kinetics of hydrazine neutralization in steam generator wet lay-up solution.
• U.S. Environmental Protection Agency. (2014). Hydrazine Fire Response Lake, MS Waste Management Plan Version 1.0.
• Agency for Toxic Substances and Disease Registry. (1997). Toxicological Profile for Hydrazines - Chapter 5: Potential for Human Exposure.
• Oregon Department of Environmental Quality. (n.d.). Hazardous Waste Reference Guidebook.
• U.S. Environmental Protection Agency. (1978). Hazardous Waste: Guidelines and Regulations, Federal Register Notice.

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